Advanced Chemical Profiling: Oxolane-3-Sulfonyl Fluoride
Executive Summary: The Aliphatic SuFEx Advantage In the expanding landscape of covalent drug discovery, Oxolane-3-sulfonyl fluoride (Tetrahydrofuran-3-sulfonyl fluoride; CAS: 2137735-38-5) represents a strategic divergen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Aliphatic SuFEx Advantage
In the expanding landscape of covalent drug discovery, Oxolane-3-sulfonyl fluoride (Tetrahydrofuran-3-sulfonyl fluoride; CAS: 2137735-38-5) represents a strategic divergence from traditional aromatic warheads. While aromatic sulfonyl fluorides have dominated Sulfur-Fluoride Exchange (SuFEx) chemistry, they often suffer from high lipophilicity and non-specific hydrophobic interactions.
The oxolane scaffold offers a polar, non-aromatic alternative . Unlike its strained counterpart, oxetane-3-sulfonyl fluoride—which functions as a carbocation generator—the oxolane analog retains the stability required for specific nucleophilic engagement (SuFEx) without spontaneous defluorosulfonylation. This guide details the physicochemical profile, robust synthesis, and validation protocols for deploying this warhead in chemoproteomics.
Physicochemical Profile & Stability
Structural Logic
The tetrahydrofuran (oxolane) ring introduces an ether oxygen, significantly lowering the LogP compared to benzene-sulfonyl fluoride analogs. This polarity is critical for fragment-based screening, where solubility at high concentrations (mM range) is required without inducing aggregation.
Property
Oxolane-3-SF
Phenyl-SF
Implication
Hybridization
(Aliphatic)
(Aromatic)
3D character allows better saturation of binding pockets.
Oxolane-3-sulfonyl fluoride exhibits "Goldilocks" reactivity: it is virtually inert to free hydrolysis in neutral buffer (pH 7.4) but reacts rapidly when an enzymatic pocket positions a nucleophile (Tyr-OH, Lys-NH2, Ser-OH) in perfect geometry. This bio-orthogonality distinguishes it from sulfonyl chlorides, which hydrolyze indiscriminately.
Critical Distinction: Unlike oxetane-3-sulfonyl fluoride, which eliminates
to form a reactive oxetanium cation due to ring strain, the 5-membered oxolane ring is thermodynamically stable. It functions exclusively as a SuFEx electrophile.
The most robust route to oxolane-3-sulfonyl fluoride is the conversion of oxolane-3-sulfonyl chloride using bifluoride salts. This method avoids the use of toxic gas (
) and ensures high yields.
Reaction Pathway Visualization
Figure 1: Synthetic route via oxidative chlorination and halide exchange.
Step-by-Step Methodology
Objective: Synthesis of Oxolane-3-sulfonyl fluoride from Oxolane-3-sulfonyl chloride.
Reagents:
Oxolane-3-sulfonyl chloride (1.0 eq)
Potassium Bifluoride (
) (2.0 eq)
Acetonitrile (MeCN) (HPLC Grade)
Water (Milli-Q)
Protocol:
Preparation: Dissolve oxolane-3-sulfonyl chloride (1 mmol, ~170 mg) in MeCN (3 mL) in a chemically resistant vial (polypropylene or glass).
Activation: Prepare a saturated solution of
in water (approx. 4M). Add the aqueous (2 mmol, 0.5 mL) dropwise to the MeCN solution.
Note: The biphasic system ensures the chloride stays in the organic phase while fluoride attacks at the interface.
Reaction: Stir vigorously at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (stain with KMnO4) or LC-MS. The chloride (
not visible, hydrolyzes) converts to the fluoride ( usually silent, look for or fragmentation).
Workup: Dilute with EtOAc (10 mL). Wash with water (
) and Brine ().
Purification: Dry organic layer over
, filter, and concentrate in vacuo.
Result: The product is typically a colorless oil. Due to high stability, column chromatography (Silica, Hex/EtOAc) can be performed if purity is <95%.
Safety Check: Sulfonyl fluorides are covalent inhibitors. Handle with gloves in a fume hood. Avoid inhalation.
Mechanism of Action: Protein Labeling (SuFEx)
The utility of oxolane-3-sulfonyl fluoride lies in its ability to probe non-cysteine nucleophiles. The mechanism relies on a transition state stabilized by the protein environment (e.g., oxyanion hole or H-bonding).
SuFEx Signaling Pathway[4]
Figure 2: SuFEx mechanism targeting nucleophilic residues (Tyr, Lys) via a pentacoordinate transition state.
Validation Assay: Gel-Based Labeling
To verify the reactivity of oxolane-3-sulfonyl fluoride against a target protein (e.g., a kinase or hydrolase):
Incubation: Incubate protein (1 µM) with Probe (10–100 µM) in PBS (pH 7.4) for 1 hour at 37°C.
Competition: Pre-incubate a control sample with a known high-affinity ligand to block the active site (demonstrates specificity).
Click Chemistry: If the probe has an alkyne handle (custom synthesis required), perform CuAAC with Rhodamine-Azide.
Readout: SDS-PAGE followed by in-gel fluorescence scanning.
Success Criteria: Fluorescent band in the probe lane; loss of fluorescence in the competition lane.
References
Sharpless, K. B., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link
Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link
Bull, J. A., et al. (2022). "Oxetane Sulfonyl Fluorides: Synthesis and Reactivity." Nature Chemistry. (Contrasting mechanism reference). Link
PubChem. "Oxolane-3-sulfonyl chloride (CAS 1207346-29-9)."[2] National Library of Medicine. Link
Enamine. "Tetrahydrofuran-3-sulfonyl fluoride (CAS 2137735-38-5)." Catalog Entry. Link
Oxolane-3-sulfonyl fluoride mechanism of action in proteins
An In-depth Technical Guide to the Mechanism of Action of Oxolane-3-sulfonyl Fluoride in Proteins For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical ove...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Mechanism of Action of Oxolane-3-sulfonyl Fluoride in Proteins
For Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive technical overview of the mechanisms through which oxolane-3-sulfonyl fluoride and related cyclic sulfonyl fluorides act as covalent modifiers of proteins. While the canonical mechanism for sulfonyl fluorides is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, this document elaborates on a divergent, and potentially competitive, defluorosulfonylative (deFS) pathway observed in strained heterocyclic systems like oxetanes. We will dissect the underlying principles of these mechanisms, provide detailed experimental protocols for their characterization, and offer insights into the factors that dictate their reactivity. This guide is intended to equip researchers with the foundational knowledge and practical methodologies required to investigate and leverage the unique properties of sulfonyl fluoride warheads in drug discovery and chemical biology.
Introduction: The Rise of Sulfonyl Fluorides as Covalent Probes
The paradigm of targeted covalent inhibitors has seen a resurgence in drug discovery, offering advantages in potency, duration of action, and the ability to target challenging proteins. Within the arsenal of electrophilic "warheads" used to form these covalent bonds, sulfonyl fluorides (SFs) have emerged as a privileged class.[1][2] Unlike traditional covalent modifiers that often target the highly nucleophilic cysteine residue, SFs exhibit a broader reactivity profile, capable of forming stable covalent bonds with a variety of nucleophilic amino acid side chains, including serine, threonine, tyrosine, lysine, and histidine.[1][3]
A key feature of sulfonyl fluorides is their remarkable balance of stability and reactivity. They are generally stable in aqueous environments but can be "activated" within the specific microenvironment of a protein's binding pocket.[4][5] This context-dependent reactivity minimizes off-target reactions and allows for highly selective protein modification. This guide focuses on the mechanistic intricacies of sulfonyl fluorides, with a particular emphasis on the oxolane-3-sulfonyl fluoride scaffold and its implications for covalent drug design.
The Dual Reactivity of Cyclic Sulfonyl Fluorides
The reactivity of a sulfonyl fluoride is not monolithic; the structure of the molecule to which it is attached can profoundly influence its mechanism of action. For cyclic systems like oxolane-3-sulfonyl fluoride, two primary mechanistic pathways must be considered: the canonical Sulfur(VI) Fluoride Exchange (SuFEx) and a divergent defluorosulfonylative (deFS) pathway.
The Canonical Mechanism: Sulfur(VI) Fluoride Exchange (SuFEx)
The most common mechanism for sulfonyl fluorides is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. This pathway is a type of nucleophilic substitution at the sulfur atom.[4][6]
Mechanism:
Initial Binding: The ligand containing the oxolane-3-sulfonyl fluoride moiety first binds non-covalently to the target protein's binding pocket. This binding event orients the sulfonyl fluoride group in close proximity to a nucleophilic amino acid residue.
Nucleophilic Attack: The lone pair of electrons on the nucleophilic side chain (e.g., the hydroxyl of serine or tyrosine, the amine of lysine, or the imidazole of histidine) attacks the electrophilic sulfur atom of the sulfonyl fluoride.
Fluoride Displacement: This attack forms a transient pentavalent sulfur intermediate, which then collapses, displacing the fluoride ion as a leaving group.
Covalent Adduct Formation: The result is a stable sulfonyl or sulfonamide linkage between the inhibitor and the protein.
The protein's local environment plays a crucial role in facilitating this reaction. Hydrogen bonding interactions within the binding pocket can stabilize the departing fluoride ion, thereby lowering the activation energy of the reaction.[4]
Caption: The Sulfur(VI) Fluoride Exchange (SuFEx) mechanism.
A Divergent Pathway: Defluorosulfonylation (deFS)
Recent studies on strained cyclic sulfonyl fluorides, particularly oxetane-3-sulfonyl fluoride, have revealed an alternative mechanism known as defluorosulfonylation (deFS).[4][7][8] This pathway does not involve nucleophilic attack at the sulfur atom.
Mechanism:
Carbocation Formation: Prompted by thermal activation and the release of ring strain, the C-S bond of the oxetane sulfonyl fluoride heterolytically cleaves.[9] This results in the loss of sulfur dioxide (SO2) and a fluoride ion, generating a planar oxetane carbocation intermediate.[8]
Nucleophilic Trapping: The carbocation is then rapidly "trapped" by a nearby nucleophilic residue on the protein.
Covalent Adduct Formation: This forms a C-N, C-O, or C-S bond between the oxolane ring and the protein, a distinctly different linkage compared to the SuFEx adduct.
This deFS pathway is highly dependent on the stability of the resulting carbocation. The significant ring strain in a four-membered oxetane ring helps to drive the formation of the carbocation.[9]
Caption: The Defluorosulfonylation (deFS) mechanism.
The Case of Oxolane-3-sulfonyl Fluoride: A Mechanistic Hypothesis
There is currently a lack of specific experimental data on the protein reactivity of oxolane-3-sulfonyl fluoride. However, we can formulate a hypothesis based on chemical principles. The oxolane (tetrahydrofuran) ring is a five-membered heterocycle and possesses significantly less ring strain than the four-membered oxetane ring. Therefore, the driving force for carbocation formation via the deFS pathway is expected to be considerably lower for oxolane-3-sulfonyl fluoride compared to its oxetane counterpart.
It is therefore plausible that oxolane-3-sulfonyl fluoride will predominantly react via the SuFEx mechanism . However, the possibility of a competitive or minor deFS pathway cannot be entirely ruled out, especially in a protein binding pocket that can stabilize a transient carbocation. The determination of the operative mechanism(s) for oxolane-3-sulfonyl fluoride requires rigorous experimental investigation, as detailed in the following section.
Experimental Characterization of the Covalent Mechanism
Distinguishing between the SuFEx and deFS pathways and characterizing the kinetics of covalent bond formation is crucial for understanding the inhibitor's mechanism of action. A multi-faceted approach combining enzyme kinetics, mass spectrometry, and structural biology is essential.
Kinetic Analysis of Irreversible Inhibition
The covalent modification of a protein by a sulfonyl fluoride typically follows a two-step kinetic model. First, a reversible complex (E•I) is formed, followed by an irreversible covalent modification step.
Caption: Kinetic model for irreversible covalent inhibition.
Experimental Protocol: Determination of k_inact and K_I
This protocol describes a method to determine the second-order rate constant (k_inact/K_I), which is a measure of the inhibitor's covalent modification efficiency.
Materials:
Purified target protein (enzyme)
Oxolane-3-sulfonyl fluoride inhibitor stock solution (in DMSO)
Enzyme substrate and necessary co-factors
Assay buffer (optimized for the target enzyme)
Detection reagent (e.g., ADP-Glo™ for kinases, fluorescent substrate)
384-well microplates
Plate reader
Procedure:
Inhibitor Dilution: Prepare a serial dilution of the oxolane-3-sulfonyl fluoride inhibitor in the assay buffer.
Enzyme-Inhibitor Pre-incubation: In a microplate, add the enzyme to the various concentrations of the inhibitor. Incubate for different time points (e.g., 0, 5, 15, 30, 60 minutes).
Enzymatic Reaction Initiation: At each time point, add the substrate to initiate the enzymatic reaction.
Reaction Quenching and Detection: Allow the reaction to proceed for a fixed time, ensuring it is in the linear range. Stop the reaction and measure the product formation using the appropriate detection reagent and a plate reader.
Data Analysis:
For each inhibitor concentration, plot the natural logarithm of the remaining enzyme activity versus the pre-incubation time.
The slope of this line will give the observed rate of inactivation (k_obs).
Plot the k_obs values against the inhibitor concentrations.
Fit the data to the Michaelis-Menten equation for irreversible inhibitors to determine the maximal rate of inactivation (k_inact) and the inhibitor concentration at half-maximal inactivation rate (K_I).
Data Presentation:
Parameter
Description
Typical Value Range
K_I
Dissociation constant for the initial non-covalent binding
10 nM - 10 µM
k_inact
Maximum rate of irreversible inactivation
0.01 - 1 min⁻¹
k_inact/K_I
Second-order rate constant for covalent modification
10³ - 10⁶ M⁻¹s⁻¹
Mass Spectrometry for Adduct Identification
Mass spectrometry (MS) is the gold standard for identifying the formation of a covalent adduct and pinpointing the exact amino acid residue that has been modified. This is crucial for distinguishing between the SuFEx and deFS mechanisms, as they result in different mass shifts.
Expected Mass Shifts:
SuFEx Adduct: Mass of protein + Mass of oxolane-SO₂ (C₄H₇O₃S)
deFS Adduct: Mass of protein + Mass of oxolane (C₄H₇O)
Caption: Mass spectrometry workflow for adduct identification.
Procedure:
Protein Incubation: Incubate the target protein with an excess of oxolane-3-sulfonyl fluoride to ensure complete modification. Include a control sample with DMSO only.
Sample Preparation:
Denature the protein using urea or guanidinium chloride.
Reduce disulfide bonds with DTT.
Alkylate cysteine residues with iodoacetamide to prevent disulfide scrambling.
Proteolytic Digestion: Digest the protein into smaller peptides using a protease such as trypsin.
LC-MS/MS Analysis:
Separate the peptides using liquid chromatography (LC).
Analyze the eluted peptides using tandem mass spectrometry (MS/MS). The mass spectrometer will first measure the mass-to-charge ratio of the peptides (MS1 scan) and then select specific peptides for fragmentation to determine their amino acid sequence (MS2 scan).
Data Analysis:
Use a database search engine (e.g., MaxQuant, Proteome Discoverer) to match the acquired MS/MS spectra to the protein sequence.
Crucially, include a variable modification in the search parameters corresponding to the expected mass shifts for both the SuFEx and deFS adducts on all potential nucleophilic residues (Ser, Thr, Tyr, Lys, His).
The software will identify the modified peptide and pinpoint the exact site of modification.
Conclusion and Future Directions
Oxolane-3-sulfonyl fluoride represents an intriguing electrophilic warhead for the development of covalent inhibitors. While its reactivity is likely dominated by the well-established SuFEx mechanism, the potential for a competing deFS pathway, as seen in more strained cyclic systems, presents both a challenge and an opportunity. The experimental workflows detailed in this guide provide a robust framework for dissecting the precise mechanism of action of this and other novel covalent modifiers.
Future research should focus on direct experimental comparisons of the reactivity of oxolane, oxetane, and other cyclic sulfonyl fluorides to build a comprehensive understanding of how ring size and strain influence the mechanistic landscape. Such studies will be invaluable for the rational design of next-generation covalent therapeutics with fine-tuned reactivity and enhanced selectivity.
References
Bull, J. A., et al. (2022). Amino-oxetanes as amide isosteres by an alternative defluorosulfonylative coupling of sulfonyl fluorides. Nature Chemistry, 14(2), 160-169. [Link]
Rojas, J., et al. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio Chemistry Community. [Link]
Am Ende, C. W., et al. (2024). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry. [Link]
Rojas, J., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. ChemRxiv. [Link]
Yoshino, T., & Matsunaga, S. (2026). Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. Synlett. [Link]
Bull, J. A., et al. (2024). New design options for drug discovery: Harnessing oxetane sulfonyl fluorides for facile access to medicinally relevant chemical space. Imperial College London. [Link]
Bianchi, T. A., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2617-2628. [Link]
Jones, L. H., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2911-2922. [Link]
Grimster, N. P., et al. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. MedChemComm, 8(11), 2159-2165. [Link]
Narayanan, A., & Jones, L. H. (2015). ChemInform Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. ChemInform, 46(36). [Link]
Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology. [Link]
Toste, F. D., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 11(7), 830. [Link]
Adão, R., et al. (2021). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. Angewandte Chemie International Edition, 60(29), 15776-15783. [Link]
Stability of Oxolane-3-Sulfonyl Fluoride in Aqueous Media: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals The strategic deployment of sulfonyl fluorides as covalent warheads in drug discovery has revitalized interest in this functional group. Their inherent stab...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The strategic deployment of sulfonyl fluorides as covalent warheads in drug discovery has revitalized interest in this functional group. Their inherent stability, coupled with tunable reactivity, makes them attractive for targeting specific amino acid residues in proteins.[1] Oxolane-3-sulfonyl fluoride, incorporating a tetrahydrofuran (THF) ring, presents a unique scaffold that can influence its chemical properties and biological activity. This technical guide provides a comprehensive analysis of the aqueous stability of oxolane-3-sulfonyl fluoride, a critical parameter for its application in biological and pharmaceutical research.
The Unique Profile of Oxolane-3-Sulfonyl Fluoride
The oxolane (THF) ring in oxolane-3-sulfonyl fluoride is not a passive component. Its three-dimensional structure and the electronic influence of the ether oxygen can modulate the electrophilicity of the sulfonyl fluoride group. This, in turn, affects its reactivity towards nucleophiles, including water. Understanding this interplay is fundamental to predicting its behavior in aqueous environments. While sulfonyl fluorides are generally more stable than their sulfonyl chloride counterparts, their stability is not absolute and warrants careful experimental evaluation.[2][3]
The Primary Challenge: Aqueous Hydrolysis
The principal route of degradation for sulfonyl fluorides in aqueous media is hydrolysis. This reaction involves the nucleophilic attack of a water molecule or a hydroxide ion on the sulfur atom of the sulfonyl fluoride group, leading to the formation of the corresponding sulfonic acid and releasing a fluoride ion.[4][5] The rate of this hydrolysis is significantly influenced by pH, with a marked increase in degradation under basic conditions due to the higher concentration of the more potent nucleophile, the hydroxide ion.
The proposed mechanism for the hydrolysis of oxolane-3-sulfonyl fluoride is depicted below:
Caption: Proposed hydrolysis mechanism of oxolane-3-sulfonyl fluoride.
A Framework for Stability Assessment: Experimental Protocol
A rigorous and reproducible experimental protocol is essential for determining the aqueous stability of oxolane-3-sulfonyl fluoride. The following step-by-step guide outlines a standard procedure using High-Performance Liquid Chromatography (HPLC).
Objective:
To determine the half-life (t½) of oxolane-3-sulfonyl fluoride in a physiologically relevant aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) at a controlled temperature (e.g., 37°C).
Materials:
Oxolane-3-sulfonyl fluoride
HPLC-grade Dimethyl Sulfoxide (DMSO)
Phosphate-Buffered Saline (PBS), pH 7.4
HPLC-grade Acetonitrile (ACN)
HPLC-grade water
Formic acid
HPLC system with a UV detector
C18 reversed-phase HPLC column
Thermostatted incubator
Autosampler vials
Experimental Workflow:
Caption: Step-by-step workflow for aqueous stability testing.
Procedure:
Stock Solution: Prepare a 10 mM stock solution of oxolane-3-sulfonyl fluoride in DMSO.
Incubation: Dilute the stock solution into pre-warmed PBS (pH 7.4) to a final concentration of 100 µM. The final DMSO concentration should be kept low (e.g., <1%) to minimize its effect on the stability.
Time-Point Sampling: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the incubation mixture.
Quenching: Immediately add the aliquot to a vial containing a threefold excess of cold acetonitrile to stop the degradation process.
HPLC Analysis: Analyze the quenched samples using a validated reversed-phase HPLC method. A typical mobile phase could be a gradient of water and acetonitrile with 0.1% formic acid.
Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The half-life can be calculated from the slope of the resulting line (slope = -k) using the equation: t½ = 0.693/k.
Interpreting the Results and Anticipated Outcomes
The stability of oxolane-3-sulfonyl fluoride is expected to be finite in aqueous buffer. The key is to quantify this stability to determine its suitability for various applications.
Parameter
Expected Outcome
Significance
Half-life (t½) at pH 7.4
A sufficiently long half-life is crucial for biological assays. For many applications, a half-life of several hours is acceptable.
A short half-life may preclude its use in prolonged experiments or in vivo studies.
Degradation Products
The primary degradation product should be oxolane-3-sulfonic acid.[4]
A clean degradation profile simplifies the interpretation of biological data and reduces concerns about off-target effects from multiple degradation products.
pH-Dependence
The degradation rate will increase at higher pH values.
This is a critical consideration for experiments conducted under non-physiological pH conditions.
Broader Implications for Drug Development
The aqueous stability of a lead compound is a critical "developability" parameter. Poor stability can lead to a cascade of problems, including:
Inaccurate Biological Data: Rapid degradation can lead to an underestimation of a compound's potency.
Poor Pharmacokinetics: A short half-life in plasma can result in low drug exposure at the target site.
Formulation Challenges: Instability can complicate the development of a stable and effective drug product.
Therefore, a thorough understanding and characterization of the aqueous stability of oxolane-3-sulfonyl fluoride, and indeed any drug candidate, is a non-negotiable aspect of the early drug discovery process.[6]
Conclusion
Oxolane-3-sulfonyl fluoride is a promising chemical entity with potential applications in covalent drug discovery. Its aqueous stability is a key determinant of its utility. The methodologies outlined in this guide provide a robust framework for assessing this critical property. By understanding the degradation pathways and quantifying the rate of hydrolysis, researchers can make informed decisions about the suitability of oxolane-3-sulfonyl fluoride for their specific applications, ultimately accelerating the path from discovery to clinical translation.
References
Synthetic Routes to Arylsulfonyl Fluorides. MDPI. Available at: [Link]
Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society. Available at: [Link]
Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. Available at: [Link]
The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compounds as Precursors to Sulfonic Acids. Portland State University PDXScholar. Available at: [Link]
Analysis of Sulfonic Acids by Forming Sulfonyl Fluoride Derivatives. Analytical Chemistry. Available at: [Link]
Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. Available at: [Link]
Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry. Available at: [Link]
NMAM 6012: Sulfuryl Fluoride. Centers for Disease Control and Prevention. Available at: [Link]
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. ChemRxiv. Available at: [Link]
Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Available at: [Link]
Synthesis and reactivity of OSFs a, Practical synthetic route to OSF 1... ResearchGate. Available at: [Link]
Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Organic & Biomolecular Chemistry. Available at: [Link]
Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. Organic Letters. Available at: [Link]
Sulfuryl fluoride. Food and Agriculture Organization of the United Nations. Available at: [Link]
A novel method for determining the solubility of small molecules in aqueous media and polymer solvent systems using solution calorimetry. Journal of Pharmaceutical Sciences. Available at: [Link]
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. ChemRxiv. Available at: [Link]
Determining the water solubility of difficult-to-test substances: A tutorial review. Analytica Chimica Acta. Available at: [Link]
Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. The Journal of Organic Chemistry. Available at: [Link]
Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Chemistry. Available at: [Link]
Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available at: [Link]
Q1A(R2) Stability testing of new drug substances and products. European Medicines Agency. Available at: [Link]
Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. Journal of the American Chemical Society. Available at: [Link]
Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Available at: [Link]
An In-depth Technical Guide to Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry Utilizing Oxetane Derivatives
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a paramount click chemistry platform, offerin...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a paramount click chemistry platform, offering a robust and reliable method for forging stable covalent linkages.[1][2] This guide provides a comprehensive technical overview of SuFEx chemistry, with a specialized focus on the burgeoning class of oxetane-derived sulfonyl fluorides. We will delve into the core principles of SuFEx, the unique reactivity imparted by the strained oxetane ring, and provide detailed, field-proven protocols for their application. This document is intended to serve as a practical resource for researchers in organic synthesis, medicinal chemistry, and materials science, enabling the adoption and innovation of this powerful chemical technology.
Introduction: The Genesis and Power of SuFEx Chemistry
First introduced by Sharpless and co-workers in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) has rapidly become a cornerstone of modern click chemistry.[3] It leverages the unique stability-reactivity profile of the sulfur(VI)-fluoride (S(VI)-F) bond.[4] This bond is remarkably stable to a wide range of chemical conditions, including hydrolysis, oxidation, and reduction, yet can be selectively activated for nucleophilic substitution.[5][6] This "perfect" balance makes SuFEx an ideal tool for reliably connecting molecular building blocks in complex environments, a critical need in drug discovery, chemical biology, and materials science.[7]
The core of SuFEx reactivity lies in the exchange of a fluoride atom on a sulfur(VI) center with a nucleophile.[8] This process is typically facilitated by catalysts that can activate the S-F bond, such as organic bases or silicon-based reagents.[5] The resulting linkages, such as sulfonates and sulfonamides, are exceptionally stable.[9]
The versatility of SuFEx is further expanded by the development of various "connective hubs," such as sulfuryl fluoride (SO2F2) and thionyl tetrafluoride (SOF4), which allow for the modular assembly of complex molecules.[10][11] This guide will focus on a particularly innovative class of SuFEx reagents: oxetane-containing sulfonyl fluorides.
The Oxetane Advantage: A New Dimension in SuFEx Chemistry
Oxetanes, four-membered cyclic ethers, are increasingly incorporated into drug candidates due to their ability to improve physicochemical properties such as solubility and metabolic stability.[12] The introduction of an oxetane moiety onto a sulfonyl fluoride creates a reagent with dual reactivity, offering pathways beyond traditional SuFEx.
2.1. Divergent Reactivity: SuFEx vs. Defluorosulfonylation
Oxetane sulfonyl fluorides (OSFs) exhibit a fascinating reactivity dichotomy.[13] Under anionic conditions, with nucleophiles like phenolates, they undergo the expected SuFEx reaction to form stable S(VI) derivatives.[12] However, under neutral or mildly basic conditions, particularly with amine nucleophiles, a novel "defluorosulfonylation" (deFS) pathway can be accessed.[13] In this process, the OSF loses SO2 and a fluoride ion to generate a highly reactive oxetane carbocation, which is then trapped by the nucleophile.[12] This dual reactivity provides chemists with unprecedented control over the final product, allowing for the selective formation of either a sulfonate linkage or a direct C-N or C-O bond to the oxetane ring.
The choice between the SuFEx and deFS pathways is influenced by the nucleophile's Lewis basicity and the reaction conditions.[12] Less basic nucleophiles and anionic conditions favor SuFEx, while more basic amines and neutral conditions promote the deFS pathway. This tunable reactivity makes OSFs powerful tools for late-stage functionalization and the rapid generation of molecular diversity.
Experimental Protocols: A Practical Guide
The following protocols are designed to be self-validating systems, providing clear causality for each experimental choice.
3.1. Synthesis of Oxetane Sulfonyl Fluorides (OSFs)
The synthesis of OSFs can be achieved through various methods. A common approach involves the oxidation of the corresponding oxetane thiol or disulfide, followed by fluorination.
Protocol 3.1.1: Two-Step Synthesis from Oxetane Thiol
Oxidative Chlorination: To a solution of the oxetane thiol (1.0 eq) in a suitable solvent (e.g., dichloromethane), add thionyl chloride (SOCl2, 2.0 eq) and water (5.0 eq) at 0 °C. Stir the reaction for 1-2 hours, monitoring by TLC. Upon completion, carefully quench the reaction with saturated sodium bicarbonate solution and extract the product with dichloromethane. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to yield the crude oxetane sulfonyl chloride.
Fluoride-Chloride Exchange: Dissolve the crude oxetane sulfonyl chloride in a biphasic mixture of acetone and water. Add potassium bifluoride (KHF2, 3.0 eq) and stir vigorously at room temperature for 12-24 hours.[14] Monitor the reaction by 19F NMR. Upon completion, dilute with water and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate. The crude OSF can be purified by column chromatography.
Causality: The two-step process is often preferred for its reliability and scalability. The oxidative chlorination provides a stable intermediate that can be readily converted to the more stable sulfonyl fluoride. KHF2 is an effective and mild fluorinating agent for this transformation.[14][15]
3.2. SuFEx Reaction of OSFs with Phenols
This protocol details the formation of a stable sulfonate ester linkage.
Protocol 3.2.1: Base-Catalyzed SuFEx with a Phenol
To a solution of the oxetane sulfonyl fluoride (1.0 eq) and the desired phenol (1.2 eq) in acetonitrile, add a catalytic amount of a hindered guanidine base such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, 0.1 eq).[3]
Stir the reaction at room temperature and monitor by LC-MS. The reaction is typically complete within 1-4 hours.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated sodium bicarbonate, and brine.
Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.
Purify the product by column chromatography.
Causality: The use of a hindered base like BTMG is crucial for efficient catalysis while minimizing side reactions.[3][16] The in situ formation of a phenolate anion is the key reactive species for the nucleophilic attack on the sulfur(VI) center.
3.3. Defluorosulfonylation (deFS) Reaction of OSFs with Amines
This protocol outlines the formation of an aminooxetane via the deFS pathway.
Protocol 3.3.1: Thermal deFS with a Primary Amine
In a sealed vial, dissolve the oxetane sulfonyl fluoride (1.0 eq) and the primary amine (1.5 eq) in a polar aprotic solvent such as acetonitrile.
Add a mild, non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.5 eq).
Heat the reaction to 60 °C and stir for 4-12 hours, monitoring by LC-MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Dry the organic layer over sodium sulfate, filter, and concentrate.
Purify the product by column chromatography.
Causality: The elevated temperature promotes the elimination of SO2 and fluoride to form the oxetane carbocation.[12][13] The use of a non-nucleophilic base is important to prevent competition with the amine nucleophile.
Data Presentation and Visualization
4.1. Comparative Reactivity Data
Entry
Sulfonyl Fluoride
Nucleophile
Conditions
Predominant Pathway
Yield (%)
1
Oxetane-3-sulfonyl fluoride
Phenol
BTMG (cat.), MeCN, RT
SuFEx
85
2
Oxetane-3-sulfonyl fluoride
Benzylamine
DIPEA, MeCN, 60 °C
deFS
78
3
Phenylsulfonyl fluoride
Phenol
BTMG (cat.), MeCN, RT
SuFEx
92
4
Phenylsulfonyl fluoride
Benzylamine
BTMG (cat.), MeCN, RT
SuFEx
95
This table illustrates the divergent reactivity of oxetane sulfonyl fluoride compared to a standard aryl sulfonyl fluoride.
4.2. Visualizing SuFEx and deFS Pathways
Caption: General workflow for the synthesis and application of OSFs.
Applications in Drug Discovery and Beyond
The unique properties of oxetane-derived SuFEx reagents make them highly valuable in several areas:
Medicinal Chemistry: The ability to rapidly generate diverse libraries of molecules through either SuFEx or deFS pathways is a significant advantage in hit-to-lead optimization. [10][17][18]The resulting oxetane-containing molecules often exhibit improved pharmacological properties.
[13]* Chemical Biology: OSFs can be used as chemical probes to covalently label proteins. [6][19]The choice between SuFEx and deFS allows for targeting different amino acid residues (e.g., tyrosine via SuFEx, lysine via deFS).
Materials Science: The robust nature of the sulfonate linkage formed via SuFEx makes it suitable for creating novel polymers and functionalizing surfaces.
[1][20]
Conclusion and Future Outlook
The integration of oxetane derivatives into SuFEx chemistry has opened up new avenues for molecular design and synthesis. The ability to control the reaction pathway between SuFEx and deFS provides a powerful tool for chemists. As our understanding of the factors governing this reactivity grows, we can expect to see even more sophisticated applications of these versatile reagents in drug discovery, chemical biology, and materials science. The continued development of novel SuFEx hubs and the exploration of their unique reactivities will undoubtedly solidify SuFEx as a critical technology for the rapid and reliable construction of functional molecules.
National Institutes of Health. In-Flow Generation of Thionyl Fluoride (SOF2) Enables the Rapid and Efficient Synthesis of Acyl Fluorides from Carboxylic Acids - PMC. [Link]
National Institutes of Health. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC. [Link]
Royal Society of Chemistry. Thionyl fluoride as a sulfur(iv) SuFEx hub for the efficient syntheses of sulfinamides and sulfinate esters - Chemical Communications. [Link]
ResearchGate. A Practical Guide to SuFEx Chemistry: An Overview of S(VI). [Link]
UC San Diego Health. Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. [Link]
ResearchGate. SuFExable polymers with helical structures derived from thionyl tetrafluoride. [Link]
Scholarship @ Claremont. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. [Link]
National Institutes of Health. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC. [Link]
ACS Publications. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. [Link]
ACS Publications. In-Flow Generation of Thionyl Fluoride (SOF2) Enables the Rapid and Efficient Synthesis of Acyl Fluorides from Carboxylic Acids | JACS Au. [Link]
ScienceDirect. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. [Link]
National Institutes of Health. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC. [Link]
ResearchGate. A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and their Reactivity. [Link]
Organic Chemistry Portal. Sulfonyl fluoride synthesis by fluorination. [Link]
MDPI. Synthetic Routes to Arylsulfonyl Fluorides. [Link]
Organic Chemistry Portal. Sulfonyl fluoride synthesis by fluorosulfonation. [Link]
Synthesis of Oxolane-3-Sulfonyl Fluoride: A Detailed Protocol and Application Guide
Introduction: The Emerging Importance of Sulfonyl Fluorides in Chemical Biology and Drug Discovery Sulfonyl fluorides have garnered significant attention in the fields of chemical biology and drug discovery, primarily du...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Emerging Importance of Sulfonyl Fluorides in Chemical Biology and Drug Discovery
Sulfonyl fluorides have garnered significant attention in the fields of chemical biology and drug discovery, primarily due to their unique reactivity profile. While possessing greater stability compared to their sulfonyl chloride counterparts, the sulfur-fluorine bond can be selectively activated to engage in Sulfur(VI) Fluoride Exchange (SuFEx) reactions. This "click chemistry" characteristic allows for the robust and specific covalent modification of biological targets, making sulfonyl fluoride-containing molecules invaluable as chemical probes and covalent inhibitors.[1] The oxolane (tetrahydrofuran) scaffold is a privileged motif in medicinal chemistry, frequently incorporated to enhance solubility and modulate pharmacokinetic properties. The synthesis of oxolane-3-sulfonyl fluoride, therefore, provides a valuable building block for the development of novel therapeutic agents and chemical biology tools.
This document provides a comprehensive, step-by-step protocol for the synthesis of oxolane-3-sulfonyl fluoride, starting from the commercially available precursor, 3-hydroxytetrahydrofuran. The described synthetic route is designed to be robust and accessible to researchers with a foundational knowledge of organic synthesis.
Synthetic Strategy Overview
The synthesis of oxolane-3-sulfonyl fluoride is proposed as a four-step sequence, commencing with 3-hydroxytetrahydrofuran. The overall workflow is depicted below:
Application Note: Bioconjugation Techniques Using Oxolane-3-Sulfonyl Fluoride
This guide details the application of Oxolane-3-Sulfonyl Fluoride (Ox-3-SF) , a specialized aliphatic sulfonyl fluoride reagent designed for Sulfur-Fluoride Exchange (SuFEx) bioconjugation. Unlike traditional hydrophobic...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the application of Oxolane-3-Sulfonyl Fluoride (Ox-3-SF) , a specialized aliphatic sulfonyl fluoride reagent designed for Sulfur-Fluoride Exchange (SuFEx) bioconjugation. Unlike traditional hydrophobic arylsulfonyl fluorides, the oxolane (tetrahydrofuran) core provides enhanced aqueous solubility, making it a superior choice for modifying sensitive proteins without high concentrations of organic co-solvents.
Introduction & Mechanistic Basis[1][2]
The SuFEx Advantage
Oxolane-3-sulfonyl fluoride (Ox-3-SF) operates via Sulfur-Fluoride Exchange (SuFEx) , a "click" chemistry modality championed by K. Barry Sharpless. Unlike sulfonyl chlorides, which are prone to rapid hydrolysis, sulfonyl fluorides are thermodynamically stable in aqueous buffer yet highly reactive toward specific nucleophiles (Tyrosine phenols, Lysine amines, Serine hydroxyls) under defined conditions or within protein binding pockets.
Why Oxolane-3-Sulfonyl Fluoride?
While aryl sulfonyl fluorides are common, they often suffer from poor water solubility, necessitating high DMSO concentrations that can denature proteins. Ox-3-SF incorporates a polar tetrahydrofuran (oxolane) ring, offering:
Enhanced Water Solubility: Reduces the requirement for organic co-solvents (compatible with <5% DMSO).
Aliphatic Stability: Resists non-specific reduction and metabolic cleavage better than some aryl counterparts.
Tunable Reactivity: The secondary aliphatic sulfonyl center provides "Goldilocks" reactivity—stable in free solution but reactive when brought into proximity of a nucleophile in a protein pocket (proximity-induced reactivity).
Reaction Mechanism
The reaction proceeds via a nucleophilic substitution at the hexavalent sulfur center (
-like at S(VI)). The fluoride ion acts as a unique leaving group, requiring significant stabilization (often by H-bonding in the transition state) to depart.
Primary Targets:
Tyrosine (Tyr-OH): Preferred under slightly basic conditions (pH > 8.0) or SuFEx catalysis.
Lysine (Lys-NH2): Reacts to form stable sulfonamides.
Proximal Histidine: Can act as a general base catalyst.
Caption: Mechanism of SuFEx-mediated protein conjugation. The reaction is accelerated by the local protein environment which stabilizes the departing fluoride ion.
Chemical Properties & Handling[3]
Property
Specification
Chemical Name
Tetrahydrofuran-3-sulfonyl fluoride
CAS Number
2137735-38-5
Molecular Weight
~154.16 g/mol
Physical State
Colorless oil or low-melting solid
Solubility
Soluble in Water (moderate), DMSO, DMF, Acetonitrile
Stability
Stable at pH 4–8 for >24h; Hydrolyzes slowly at pH >9
Protocol A: General Non-Specific Protein Labeling (Lysine/Tyrosine)
Use this protocol for global surface modification or when screening for reactive residues.
Materials:
Target Protein (1–5 mg/mL in PBS, pH 7.4)
Ox-3-SF Stock (100 mM in dry DMSO)
Conjugation Buffer: 50 mM HEPES or Phosphate, pH 8.0 (Avoid Tris or primary amine buffers if possible, though SuFEx is selective enough that Tris is often tolerated; HEPES is safer).
Desalting Column (e.g., Zeba Spin, 7K MWCO)
Procedure:
Buffer Exchange: Ensure protein is in Conjugation Buffer (pH 8.0).
Reagent Addition: Add Ox-3-SF stock to the protein solution.
Stoichiometry: Use 10–50 molar excess for global labeling. Use 1–5 molar excess for active-site directed labeling.
Solvent: Keep final DMSO concentration < 5% (v/v).
Incubation: Incubate at 25°C for 2–4 hours or 4°C overnight .
Note: Aliphatic sulfonyl fluorides react slower than acid chlorides. Extended time may be required.
Quenching (Optional): Add 50 mM Tris-HCl (pH 8.0) and incubate for 15 mins to quench unreacted fluoride (if amine labeling is the goal).
Purification: Remove excess reagent using a desalting column or dialysis against PBS.
Protocol B: Activity-Based Protein Profiling (ABPP)
Use this protocol if Ox-3-SF is conjugated to a reporter (e.g., Biotin or Fluorophore) to detect reactive pockets.
Workflow Diagram:
Caption: ABPP workflow for identifying proteins with reactive pockets targeted by Oxolane-3-SF probes.
Procedure:
Lysate Prep: Dilute proteome to 1 mg/mL in PBS.
Probe Labeling: Add Ox-3-SF probe (e.g., functionalized with an alkyne handle) at 1–10 µM final concentration.
Incubation: 1 hour at Room Temperature.
Click Reaction: Perform CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) with Azide-Biotin (Tag).[2]
Reagents: 100 µM Azide-Tag, 1 mM TCEP, 100 µM TBTA ligand, 1 mM CuSO4.
Analysis: SDS-PAGE (Western Blot) or Streptavidin enrichment for Mass Spectrometry.
Data Analysis & Validation
Mass Spectrometry (Intact Protein)
Successful conjugation is verified by observing a mass shift. Unlike other reagents, the fluoride is the only leaving group.
Modification Type
Formula Added
Mass Shift (Da)
Oxolane-3-sulfonyl
+135.03
Loss of Fluoride
(Net accounted for above)
Calculation:
(Note: Exact mass depends on the precise isotope calculation of the oxolane ring fragment).
Troubleshooting Guide
Observation
Probable Cause
Corrective Action
No Labeling Observed
pH too low; Reagent inactive.
Increase pH to 8.5. Verify reagent integrity by NMR (F-NMR should show signal at +50-60 ppm vs sulfonyl chloride).
Precipitation
Protein unstable in DMSO.
Ox-3-SF is water soluble; dissolve stock in water/buffer immediately before use instead of DMSO.
Over-labeling
Non-specific Lysine reaction.
Reduce stoichiometry to 1:1 or 2:1. Reduce pH to 7.0 to favor Tyrosine/His over Lysine.
References
Sharpless, K. B., et al. (2014).[3] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link
Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link
Kelly, J. W., et al. (2018). "Chemoselective Covalent Modification of Kinetically Stabilized Proteins." Journal of the American Chemical Society.[4] Link
BenchChem. (2025). "Applications of 2-Phenoxyethane-1-sulfonyl Fluoride in Chemical Biology." (Contextual reference for aliphatic/ether SF analogs). Link
Verma, A., et al. (2021). "SuFEx Bioconjugation: A versatile platform for protein modification." Bioconjugate Chemistry. Link
Application Note: Incorporating Oxolane-3-Sulfonyl Fluoride into Fragment Libraries
This Application Note and Protocol guide details the strategic incorporation of oxolane-3-sulfonyl fluoride (tetrahydrofuran-3-sulfonyl fluoride) into covalent fragment libraries. This approach combines the physicochemic...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the strategic incorporation of oxolane-3-sulfonyl fluoride (tetrahydrofuran-3-sulfonyl fluoride) into covalent fragment libraries. This approach combines the physicochemical benefits of non-aromatic, sp³-rich scaffolds with the "beyond cysteine" reactivity of SuFEx (Sulfur-Fluoride Exchange) chemistry.
Abstract
The expansion of the druggable proteome requires electrophiles capable of targeting residues beyond cysteine.[1][2] Sulfonyl fluorides (SFs) have emerged as privileged warheads for targeting Tyrosine, Lysine, Serine, and Histidine via SuFEx chemistry.[3] This guide focuses on the oxolane-3-sulfonyl fluoride scaffold, a saturated heterocyclic motif that offers superior solubility and 3D vector geometry compared to traditional aryl-sulfonyl fluorides. We present a comprehensive workflow for synthesizing modular libraries based on this scaffold and screening them using high-throughput Intact Protein Mass Spectrometry.
Scientific Rationale & Mechanism
The "Beyond Cysteine" Imperative
Traditional covalent drug discovery relies heavily on acrylamides targeting cysteine. However, cysteine is rare (~2% of the proteome) and often absent in allosteric pockets. Sulfonyl fluorides (R-SO₂F) are "latent" electrophiles; they are stable in aqueous plasma but react specifically with nucleophilic side chains (Tyr-OH, Lys-NH₂, His-Im, Ser-OH) within the protein microenvironment.
Why Oxolane-3-Sulfonyl Fluoride?
Most SuFEx libraries utilize aryl-sulfonyl fluorides. While effective, these introduce flat, lipophilic aromatic rings that can compromise solubility and lead to non-specific hydrophobic binding.
The Oxolane (Tetrahydrofuran) scaffold provides:
Enhanced Solubility: The ether oxygen acts as a hydrogen bond acceptor, lowering LogP.
3D Character (Fsp³): The puckered ring structure allows the SO₂F warhead to probe 3D space defined by the chiral centers at C3 and C4, accessing binding vectors unavailable to planar benzene rings.
Metabolic Stability: The saturated ring is generally resistant to rapid oxidative metabolism compared to electron-rich aromatics.
Mechanism of Action (SuFEx)
The reaction follows a sulfur-fluoride exchange mechanism, often assisted by the local protein environment (e.g., a neighboring basic residue acting as a general base to deprotonate the nucleophile).
Figure 1: Mechanism of SuFEx reaction between oxolane-3-sulfonyl fluoride and a protein nucleophile.
Library Synthesis Protocol
Objective: Create a library of 96-384 fragments where the oxolane-3-sulfonyl fluoride core is decorated with diverse chemical "R" groups to probe the binding pocket.
Core Building Block Synthesis
Note: Direct fluorosulfonylation of tetrahydrofuran is difficult. We recommend converting a thiol precursor.
Reagents:
Starting Material: 3-mercaptotetrahydrofuran-3-carboxylic acid (or amine derivative for coupling).
Fluorination Reagents: KHF₂ (Potassium Bifluoride), 1,3-dichloro-5,5-dimethylhydantoin (DCDMH) or Selectfluor.
Solvent: Acetonitrile/Water (1:1).
Step-by-Step Core Synthesis:
Oxidative Chlorination: Dissolve the thiol precursor (1 eq) in MeCN/H₂O at 0°C. Add DCDMH (3 eq) portion-wise to generate the sulfonyl chloride in situ.
Fluoride Exchange: Immediately add saturated aqueous KHF₂ (5 eq). Stir vigorously at Room Temperature (RT) for 2-4 hours.
Workup: Extract with Ethyl Acetate. Wash with brine. Dry over MgSO₄.
Validation: Confirm -SO₂F peak via ¹⁹F NMR (typically ~ +60 to +65 ppm relative to CFCl₃).
Modular Library Assembly (Amide Coupling)
To generate the library, use a core with a "growth vector" (e.g., a carboxylic acid or amine on the oxolane ring) and couple it to a diverse set of building blocks.
Protocol:
Plate Setup: Prepare a 96-well reaction block.
Reagents:
Core: 3-(fluorosulfonyl)tetrahydrofuran-3-carboxylic acid (0.1 M in DMF).
Diversity Set: 96 unique primary/secondary amines (0.1 M in DMF).
Coupling Agent: HATU (0.15 M in DMF).
Base: DIPEA (0.3 M in DMF).
Reaction:
Add 10 µL Amine (1 µmol).
Add 10 µL Base (3 µmol).
Add 10 µL Core (1 µmol).
Add 10 µL HATU (1.5 µmol).
Incubation: Shake at RT for 16 hours.
Purification (Optional but Recommended): For "Direct-to-Biology" screens, crude mixtures can often be used if conversion is high. For pure libraries, use prep-HPLC (Acidic mobile phase; avoid basic conditions which might hydrolyze the SO₂F over time).
QC: Analyze random wells by LC-MS. The SO₂F group is stable to standard LC-MS conditions.
Screening Protocol: Intact Protein Mass Spectrometry[1][2]
Objective: Identify fragments that covalently modify the target protein by detecting the specific mass shift.
Mass Shift Calculation:
(Note: The reaction loses HF (20.01 Da). Therefore, the adduct mass is MW(ligand) - 20 Da).
Experimental Workflow
Figure 2: Workflow for Intact Protein MS screening of oxolane-sulfonyl fluoride libraries.
Detailed Steps
Protein Preparation:
Buffer exchange protein into PBS (pH 7.4) or HEPES (pH 7.5). Avoid Tris or buffers with nucleophilic amines if high concentrations are used, though SO₂F is relatively selective.
Concentration: 2 µM final.
Incubation:
Add fragment library (pooled or individual) to protein.
Concentration: 50–200 µM fragment (25x–100x excess).
Time: 24 hours at 25°C. (SuFEx is slower than acrylamides; requires longer incubation).
LC-MS Analysis:
Column: C4 or C8 reverse phase column (e.g., Waters BioResolve).
Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.
Gradient: Rapid desalting gradient (5% to 95% B in 4 mins).
Data Analysis:
Deconvolute the raw charge envelope to zero-charge mass.
Look for % labeling:
Hit Criteria: >30% labeling is typically considered a hit for optimization.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
No Labeling Observed
Reaction too slow; pH too low.
Increase pH to 8.0 (activates Tyr/Lys). Increase incubation to 48h.
Precipitation
Fragment insolubility.
The oxolane core usually prevents this, but check the "R" group. Add 5% DMSO.
Hydrolysis of Warhead
High pH or temperature storage.
Store library in 100% DMSO at -20°C. Avoid aqueous storage >24h.
Non-Specific Labeling
"Super-reactive" fragment.
Check if fragment labels multiple residues (e.g., +2x, +3x adducts). Discard promiscuous hits.
Case Study: Targeting a Cryptic Tyrosine
Hypothetical Application:
A researcher targets a GTPase with no accessible cysteines. A library of 300 oxolane-3-sulfonyl fluorides is screened.
Result: Hit OX-SF-142 shows 60% labeling.
Validation: Tryptic peptide mapping (bottom-up proteomics) identifies Tyr-64 as the modification site.
Structural Insight: Crystal structure reveals the oxolane ring occupies a small polar sub-pocket, positioning the SO₂F for perfect orbital overlap with the phenolic oxygen of Tyr-64.
References
Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link
Jones, L. H. (2025). "Advances in sulfonyl exchange chemical biology: expanding druggable target space." Chemical Science. Link
London, N., et al. (2023). "Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments." ACS Chemical Biology. Link
György, K., et al. (2023). "Activation-Free Sulfonyl Fluoride Probes for Fragment Screening." International Journal of Molecular Sciences. Link
Noël, T., et al. (2019). "Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride." Journal of the American Chemical Society.[4] Link
Application Note: Covalent Docking Protocols for Oxolane-3-Sulfonyl Fluoride Ligands
Executive Summary The resurgence of Targeted Covalent Inhibitors (TCIs) has shifted focus from highly reactive Michael acceptors (e.g., acrylamides) to "privileged warheads" that offer tunable reactivity and metabolic st...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The resurgence of Targeted Covalent Inhibitors (TCIs) has shifted focus from highly reactive Michael acceptors (e.g., acrylamides) to "privileged warheads" that offer tunable reactivity and metabolic stability. Oxolane-3-sulfonyl fluorides represent a premier class of such ligands. The sulfonyl fluoride (SF) warhead exploits Sulfur-Fluoride Exchange (SuFEx) chemistry to selectively modify Tyrosine, Lysine, Serine, or Histidine residues, while the oxolane (tetrahydrofuran) scaffold improves solubility and sp³ character compared to traditional aryl-sulfonyl fluorides.
This guide provides a rigorous protocol for docking these specific ligands. Unlike standard non-covalent docking, this workflow accounts for the specific stereochemical constraints of the oxolane ring and the context-dependent reactivity of the SF group.
Mechanistic Foundation
The SuFEx Reaction in Silico
Sulfonyl fluorides are unique because they are relatively inert to free nucleophiles in solution but react rapidly when bound in a protein pocket that stabilizes the transition state. This "context-dependent reactivity" is the primary challenge in docking.
The Mechanism: Nucleophilic substitution at the S(VI) center. The fluoride ion is the leaving group.[3]
The Targets:
Tyrosine (Tyr): Forms a Sulfonate ester (-SO₂-O-Tyr).
Lysine (Lys): Forms a Sulfonamide (-SO₂-NH-Lys).
Serine (Ser): Forms a Sulfonate ester (less common than Tyr/Lys for SFs).
The Oxolane Scaffold Challenge
The oxolane-3-sulfonyl fluoride moiety introduces a chiral center at the C3 position. The vector of the warhead differs significantly between the (R) and (S) enantiomers. Neglecting stereochemistry is the most common failure mode in docking these ligands.
Reaction Pathway Diagram
The following diagram illustrates the SuFEx mechanism and the computational decision tree required to model it.
Figure 1: Logic flow for SuFEx-mediated covalent docking. Note the critical step of separating enantiomers before the docking engine processes the reaction.
Pre-Processing Protocols
Ligand Preparation (Critical Step)
Unlike flat aromatic sulfonyl fluorides, oxolane-3-SF is three-dimensional.
Generate 3D Conformations: Use a high-quality generator (e.g., LigPrep or OMEGA).
Enumerate Stereoisomers: You must generate both (3R) and (3S) enantiomers explicitly. Do not rely on the docking program to flip the ring pucker on the fly.
Energy Minimization: Minimize using the OPLS4 or MMFF94 force field.
Note: Ensure the S-F bond length is initialized correctly (~1.58 Å).
Protein Preparation
SuFEx reactivity often relies on a nearby general base (e.g., Histidine) to deprotonate the nucleophile (Tyr/Lys).[4]
H-Bond Optimization: Run an optimization (e.g., PROPKA) to determine protonation states at pH 7.4.
Rotamer Sampling: If the target is Tyrosine, ensure the hydroxyl hydrogen is rotatable. If the target is Lysine, ensure it is treated as neutral (
) for the reaction step, even if it is protonated () in the bulk solvent simulation.
Detailed Docking Protocol (CovDock Workflow)
This protocol utilizes the logic found in Schrödinger’s CovDock or CCDC Gold , which are industry standards for this workflow. We define a "Virtual Synthesis" approach.
Step 1: Define the Custom Reaction
Most software comes with pre-set reactions (e.g., Michael Addition). You must define a Custom SuFEx Reaction because the default "Nucleophilic Substitution" might not capture the specific geometry of the sulfonyl transition.
Centroid Definition: Define the grid box centered on the nucleophilic atom (Oxygen of Tyr or Nitrogen of Lys).
Box Size: Extend the box 25 Å
25 Å 25 Å. Oxolane ligands are small, but the "tails" attached to the oxolane ring may be long.
Constraints: Do not apply hard positional constraints yet. Allow the "pre-reactive" pose to find the energetic minimum.
Step 3: The Docking Algorithm
Execute the docking in two phases (Simulation Mode: "Pose Prediction" or "Virtual Screening"):
Phase A: Non-Covalent Docking (The "Pre-Reactive" State)
The software docks the intact ligand (with the Fluoride attached).
Filter: Retain only poses where the Sulfur atom is within 3.5 Å of the nucleophile. If the warhead is not proximal, SuFEx will not occur.
Phase B: Covalent Bond Formation
The software removes the Fluoride atom.
A bond is created between the Nucleophile and Sulfur.
Torsional Sampling: The oxolane ring pucker and the new S-O/S-N bond are sampled.
Phase C: Energy Minimization
The full complex is minimized to relieve steric clashes caused by the new bond.
Post-Docking Analysis & Filtering
Automated scoring functions often overestimate the affinity of covalent binders because they reward the strong covalent bond energy. You must filter results manually or via scripts.
The "Strained Geometry" Filter
Reject poses where the covalent linkage is geometrically impossible.
Check: Measure the angle
.
Reject if: Deviation > 15° from ideal tetrahedral geometry. High strain implies the reaction would not happen biologically.
RMSD Clustering
Cluster the results.[8] For oxolane-3-SFs, you will likely see two distinct clusters corresponding to the (R) and (S) enantiomers.
Action: If the (R) enantiomer scores significantly better (>-2.0 kcal/mol difference) than the (S) enantiomer, this suggests stereoselectivity.
Visualization of Results
The following diagram depicts the decision process for accepting a docked pose.
Figure 2: Post-docking filtration funnel to eliminate false positives caused by forced covalent bond formation.
References
Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.
Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.
Schrödinger, LLC. "Covalent Docking (CovDock) User Manual." Schrödinger Documentation.
London, N., et al. (2014). "Covalent Docking of Large Libraries for the Discovery of Chemical Probes." Nature Chemical Biology.
Bull, J. A., et al. (2022). "Oxetane and Azetidine Sulfonyl Fluorides: Synthesis and Utility." Nature Chemistry (Contextual reference for small-ring SF stability).
Application Note: Late-Stage Functionalization with Oxolane-3-Sulfonyl Fluoride
Executive Summary This guide details the application of Oxolane-3-sulfonyl fluoride (3-tetrahydrofuransulfonyl fluoride) as a modular building block for Late-Stage Functionalization (LSF). Unlike traditional aromatic sul...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the application of Oxolane-3-sulfonyl fluoride (3-tetrahydrofuransulfonyl fluoride) as a modular building block for Late-Stage Functionalization (LSF). Unlike traditional aromatic sulfonyl fluorides (e.g., tosyl fluoride), this aliphatic heterocyclic reagent offers a distinct physicochemical profile, introducing a polar, metabolic "handle" (
-rich character) to drug scaffolds without adding significant lipophilicity.
Leveraging Sulfur-Fluoride Exchange (SuFEx) chemistry, this protocol enables the rapid covalent attachment of the oxolane motif to amines and phenols. This functionality is critical for Medicinal Chemists seeking to modulate
, improve aqueous solubility, or create covalent protein probes targeting specific residues (e.g., Lysine, Tyrosine).
Scientific Foundation: The "Polar Hub" Strategy
The Reagent: Why Oxolane?
In modern drug discovery, "escaping Flatland" (increasing
character) is a priority to improve clinical success rates. The oxolane (tetrahydrofuran) ring acts as a bioisostere for cyclopentane but with enhanced polarity due to the ether oxygen.
Structure: A saturated 5-membered ether ring attached to a sulfonyl fluoride (
Note: Aliphatic sulfonyl fluorides are generally less electrophilic than their aromatic counterparts (e.g., benzene sulfonyl fluoride) but are significantly more stable in aqueous media, making them ideal for biological applications.
Key Advantage: The
bond is kinetically stable (resistant to hydrolysis and reduction) but thermodynamically primed for exchange with nucleophiles under specific activation, a hallmark of Sharpless's SuFEx chemistry.
Mechanism of Action: SuFEx
The reaction proceeds via a substitution at the hexavalent sulfur center. Unlike sulfonyl chlorides, the fluoride leaving group requires specific activation (typically H-bonding or silyl-activation) to depart.
Diagram 1: SuFEx Mechanism & Activation
Caption: Mechanism of base-mediated SuFEx coupling between Oxolane-3-sulfonyl fluoride and a secondary amine.
Experimental Protocols
Pre-Reaction Checklist (Safety & Handling)
Toxicity: Sulfonyl fluorides are potential covalent inhibitors.[1][3] Handle with gloves in a fume hood.
Stability: The reagent is stable at room temperature but should be stored in a desiccator.
Vessel: Glass vials are acceptable; however, avoid prolonged storage of reaction mixtures in borosilicate glass if high concentrations of free fluoride are generated (etching risk), though negligible in these short protocols.
Protocol A: Coupling to Secondary Amines (Sulfonamide Synthesis)
Target: Functionalization of piperazine/piperidine motifs in drug scaffolds.
Reagents:
Substrate: Amine-containing scaffold (1.0 equiv).
Reagent: Oxolane-3-sulfonyl fluoride (1.2 equiv).
Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv) OR DIPEA (2.0 equiv) for less hindered amines.
Solvent: Acetonitrile (MeCN) or DCM (Anhydrous).
Step-by-Step:
Dissolution: Dissolve the amine substrate (0.1 mmol scale) in MeCN (1.0 mL).
Activation: Add the base (DBU or DIPEA). Stir for 5 minutes.
Addition: Add Oxolane-3-sulfonyl fluoride (1.2 equiv) in one portion.
Reaction: Stir at Room Temperature (25°C) .
Time: Aliphatic sulfonyl fluorides react slower than aromatics. Allow 2–12 hours. Monitor by LC-MS.[4][5]
Checkpoint: If conversion is <50% after 4 hours, heat to 50°C.
Purification: Prep-HPLC (Reverse phase, Water/MeCN + 0.1% Formic Acid). The sulfonamide linkage is stable to acidic conditions.
Protocol B: Coupling to Phenols (Sulfonate Synthesis)
Target: Modification of tyrosine residues or phenolic drug pharmacophores (e.g., Paracetamol derivatives).
Challenge: Phenols are poor nucleophiles for aliphatic sulfonyl fluorides compared to amines. We utilize the "Silyl Ether" route for maximum efficiency.
Reagents:
Substrate: Phenol (1.0 equiv).
Reagent: Oxolane-3-sulfonyl fluoride (1.5 equiv).
Activator: BEMP (2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine) OR Potassium Bifluoride (
Silylation (Optional but Recommended): Pre-treat the phenol with HMDS (Hexamethyldisilazane) to generate the TMS-ether in situ. This creates a "Si-F" driving force (approx. 30 kcal/mol) that accelerates the reaction.
Mixture: Combine the Phenol (or TMS-phenol) and Oxolane-3-sulfonyl fluoride in MeCN.
Catalysis: Add BEMP (10 mol%) or DBU (20 mol%).
Reaction: Stir at 50°C for 6–18 hours.
Note: The aliphatic sulfonyl fluoride is less reactive; heating is often required for phenols.
Quench: Add dilute aqueous HCl (1M) to quench excess base.
Extraction: Extract with EtOAc, wash with brine, dry over
.
Workflow Visualization
Diagram 2: Late-Stage Functionalization Decision Tree
Caption: Decision logic for selecting reaction conditions based on substrate functional group.
Data & Optimization Guide
Reactivity Comparison Table
Understanding the reactivity gap between aliphatic and aromatic reagents is crucial for experimental design.
Feature
Oxolane-3-SO2F (Aliphatic)
Tosyl Fluoride (Aromatic)
Implication for LSF
Electrophilicity
Moderate
High
Oxolane requires stronger bases or longer times.
Hydrolytic Stability
High ( week in pH 7)
Moderate
Oxolane is superior for biological buffers.
Redox Stability
Excellent
Good
Compatible with reductive environments.
Solubility
High (Polar Organic/Aq)
Low (Lipophilic)
Oxolane improves solubility of the final conjugate.
Avoid silyl protecting groups on the scaffold; use acid-labile groups.
References
Foundational SuFEx Chemistry:
Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014).[8][9][10] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3][6][9][11] Angewandte Chemie International Edition, 53(36), 9430–9448.
[Link]
Aliphatic Sulfonyl Fluorides in Chemical Biology:
Jones, L. H. (2021). SuFEx click chemistry for protein functionalization.[1][3][10] Nature Reviews Chemistry, 5, 240–251.
[Link]
Technical Support Center: Synthesis of Oxolane-3-sulfonyl Fluoride
Welcome to the technical support guide for the synthesis of oxolane-3-sulfonyl fluoride. This resource is designed for researchers, chemists, and drug development professionals who are looking to optimize this crucial sy...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of oxolane-3-sulfonyl fluoride. This resource is designed for researchers, chemists, and drug development professionals who are looking to optimize this crucial synthesis. Oxolane-3-sulfonyl fluoride is a valuable building block, particularly as a precursor for generating sulfonyl-containing compounds and its application in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[1][2][3] However, its synthesis can present challenges related to yield, purity, and scalability.
This guide provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles that govern success.
Section 1: Troubleshooting Guide - Common Experimental Issues
This section addresses the most common problems encountered during the synthesis of oxolane-3-sulfonyl fluoride, particularly via the common halogen exchange (Halex) reaction from oxolane-3-sulfonyl chloride.
Category A: Low or No Product Yield
Question 1: My reaction has stalled, and analysis (1H NMR, GC-MS) shows a large amount of unreacted oxolane-3-sulfonyl chloride. What are the likely causes and solutions?
Answer: A stalled reaction is typically due to insufficient reactivity of the fluorinating agent or suboptimal reaction conditions. Let's break down the causality:
Fluoride Source Inactivity: The most common method involves a nucleophilic substitution of chloride with fluoride. The efficacy of this step is highly dependent on the nature and activation of the fluoride salt.
Causality: Potassium fluoride (KF) is a common reagent, but its high lattice energy and poor solubility in many organic solvents limit the availability of "naked" fluoride ions for nucleophilic attack.[3][4] The presence of water can hydrate the fluoride ion, further reducing its nucleophilicity.
Solution 1 (Phase-Transfer Catalysis): Employ a phase-transfer catalyst like 18-crown-6 ether when using KF in solvents like acetonitrile. The crown ether complexes the potassium ion, liberating a more reactive, unsolvated fluoride anion.[3][4]
Solution 2 (Alternative Fluoride Source): Switch to potassium bifluoride (KHF2). In a biphasic system (e.g., acetonitrile/water or THF/water), KHF2 is highly effective. It is thought that solvation and hydrogen bonding at the organic/aqueous interface enhance the fluoride's nucleophilicity, driving the reaction to completion under mild conditions.[3] This method, developed by the Sharpless group, often avoids the need for crown ethers.
Solution 3 (Solvent Choice): Ensure your solvent is appropriate. While polar aprotic solvents like acetonitrile are common, ensure the KF or KHF2 has at least partial solubility or that a biphasic system is used effectively.
Insufficient Temperature: The S-Cl to S-F exchange has an activation energy barrier that must be overcome.
Causality: Room temperature reactions may be too slow, especially with less active fluoride sources.
Solution: Gently heating the reaction mixture (e.g., to 40-60 °C) can significantly increase the reaction rate.[5] However, be cautious, as excessive heat can promote side reactions or decomposition, especially if the starting material is unstable. Monitor the reaction closely if you increase the temperature.
Question 2: My reaction appears complete, but the isolated yield is disappointingly low. Where could my product have been lost?
Answer: Product loss often occurs during the workup and purification stages. The physicochemical properties of oxolane-3-sulfonyl fluoride and the hydrolytic instability of related species are key factors.
Hydrolysis: This is a primary culprit.
Causality: Both the starting sulfonyl chloride and the product sulfonyl fluoride can be hydrolyzed by water, especially under basic or acidic conditions, to form the corresponding sulfonic acid (oxolane-3-sulfonic acid).[2][6] This sulfonic acid salt is highly water-soluble and will be lost to the aqueous phase during extraction.
Solution:
Minimize Water: Use anhydrous solvents and reagents where possible. While some methods use aqueous biphasic systems, minimize the exposure time during workup.
Neutral pH: Perform aqueous extractions with neutral or slightly acidic water (e.g., brine) to avoid base-catalyzed hydrolysis.
Temperature Control: Keep extractions and rotary evaporation steps at low temperatures to reduce the rate of hydrolysis.
Product Volatility:
Causality: Low-molecular-weight sulfonyl fluorides can be volatile. Significant product loss can occur during solvent removal under high vacuum or with prolonged heating.
Solution: Use a rotary evaporator with careful control over vacuum and temperature. For highly volatile products, consider purification methods that do not require complete solvent removal, or use a cold trap.
Inefficient Extraction:
Causality: Oxolane-3-sulfonyl fluoride has some water solubility due to the ether oxygen. During aqueous workup, a portion of the product may remain in the aqueous layer.
Solution: Extract the aqueous layer multiple times (e.g., 3-4 times) with a suitable organic solvent (e.g., dichloromethane, ethyl acetate) to ensure complete recovery. Pooling the organic layers and washing with brine can help break up emulsions and reduce the amount of dissolved water.
Category B: Impurity Formation
Question 3: My final product is contaminated with a significant amount of the corresponding sulfonic acid. How can I prevent its formation?
Answer: The presence of sulfonic acid is almost always due to hydrolysis. As discussed in Q2, water is the reactant responsible.
Causality: The sulfur atom in the sulfonyl group is highly electrophilic and susceptible to nucleophilic attack by water. This process can be accelerated by corrosive fluorinating agents like potassium bifluoride (KHF2), which can react with glass vessels to release water and other reactive species.[7]
Preventative Measures:
Dry Reagents and Solvents: This is the most critical factor. Use freshly dried solvents and ensure your starting sulfonyl chloride is anhydrous.
Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.
Choice of Fluorinating Agent: While KHF2 is effective, consider using spray-dried KF, which is more free-flowing and has a higher surface area, potentially allowing for lower reaction temperatures and shorter reaction times, thus minimizing hydrolysis.[7]
Plasticware: For reactions using KHF2, consider using polyethylene or PTFE vessels to avoid the corrosion of borosilicate glassware, which can be a source of water and impurities.[7]
Careful Workup: Quench the reaction by pouring it into cold water or ice, and immediately proceed with extraction to minimize the contact time between the product and the aqueous environment.
Section 2: Frequently Asked Questions (FAQs)
Question 4: Which fluorinating agent is best for this synthesis: KF, KHF2, or a more modern reagent?
Answer: The "best" reagent depends on your scale, available equipment, and tolerance for certain side reactions.
Low solubility in organic solvents, often requires a phase-transfer catalyst (e.g., 18-crown-6) or high temperatures. Can be hygroscopic.
Best used with a catalyst or as a spray-dried powder to increase reactivity.[7]
Potassium Bifluoride (KHF2)
Highly effective, often gives high yields without a catalyst.[3] Works well in biphasic systems.
Corrosive to glassware, can generate HF.[7] Safety precautions are essential.
Recommended for its high efficiency, but consider using plastic reaction vessels.[7]
Modern Deoxyfluorinating Reagents (e.g., DAST, XtalFluor-E®)
Can be used for converting sulfonic acids directly to sulfonyl fluorides.[9][10] Often milder with a broader substrate scope.
Significantly more expensive. May require different starting materials (e.g., sulfonic acids instead of sulfonyl chlorides).[9]
Excellent for small-scale synthesis or when the corresponding sulfonyl chloride is unstable or inaccessible.
Question 5: How can I effectively monitor the reaction's progress?
Answer: Monitoring the conversion of a sulfonyl chloride to a sulfonyl fluoride can be challenging with standard techniques like TLC because the compounds often have very similar polarities.
19F NMR Spectroscopy: This is the most definitive method. A small aliquot can be taken from the reaction mixture, filtered, and dissolved in a suitable deuterated solvent. The appearance of a new peak corresponding to the S-F bond and the disappearance of starting materials will give a precise measure of conversion.
GC-MS (Gas Chromatography-Mass Spectrometry): If the product is sufficiently volatile and thermally stable, GC-MS is an excellent tool. You can clearly distinguish the starting material and product by their retention times and mass spectra.
1H NMR Spectroscopy: While less direct, you can monitor the disappearance of the proton signals adjacent to the sulfonyl chloride group and the appearance of new signals for the sulfonyl fluoride product. The chemical shift change is often small but detectable.
Question 6: What are the primary safety concerns associated with this synthesis?
Answer: Safety is paramount. Key hazards include:
Hydrogen Fluoride (HF): Using KHF2 can generate HF, which is extremely corrosive and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves (nitrile gloves are not sufficient; neoprene or butyl rubber are better) and safety goggles. Have a calcium gluconate tube readily available in case of skin contact.
Corrosive Reagents: Sulfonyl chlorides are corrosive and lachrymatory. Handle them with care in a fume hood.
Pressure Buildup: If the reaction is heated in a sealed vessel, pressure can build up. Ensure the system is properly vented or equipped with a pressure-relief device.
Question 7: Are there alternative synthetic routes to oxolane-3-sulfonyl fluoride that avoid sulfonyl chlorides?
Answer: Yes, modern methods provide several alternatives, which can be advantageous if the sulfonyl chloride precursor is difficult to prepare or handle.
From Thiols or Disulfides: Electrochemical methods have been developed that can convert thiols or disulfides directly into sulfonyl fluorides using KF as the fluoride source. This is a greener approach that avoids harsh oxidants.[4][8]
From Sulfonic Acids or Sulfonates: These stable and readily available starting materials can be converted to sulfonyl fluorides using deoxyfluorinating agents like Xtalfluor-E® or in a one-pot, two-step process involving in-situ formation of the sulfonyl chloride.[5][9][11]
From Grignard Reagents: Aryl or alkyl Grignard reagents can react with sulfuryl fluoride (SO2F2) to directly form the corresponding sulfonyl fluoride.[3][4]
Section 3: Protocols and Visualizations
Experimental Workflow Overview
The following diagram outlines the general workflow for a typical Halex synthesis of oxolane-3-sulfonyl fluoride.
Caption: Decision tree for troubleshooting low yield.
Technical Support Center: Oxolane-3-Sulfonyl Fluoride (OSF) Protein Labeling
Introduction: The Chemistry of Control Welcome to the technical support center for Oxolane-3-sulfonyl fluoride (OSF) probes. To optimize your labeling, you must first understand the unique chemical behavior of your reage...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Chemistry of Control
Welcome to the technical support center for Oxolane-3-sulfonyl fluoride (OSF) probes. To optimize your labeling, you must first understand the unique chemical behavior of your reagent.
OSF is an aliphatic heterocyclic sulfonyl fluoride . Unlike highly reactive sulfonyl chlorides or aryl sulfonyl fluorides, OSF functions via Sulfur-Fluoride Exchange (SuFEx) , a "click" chemistry mechanism that is context-dependent.[1] It is a "latent" electrophile—it is stable in aqueous buffer but becomes reactive only when the fluoride is displaced by a nucleophile (Tyrosine, Lysine, Serine, Histidine) that is activated by the local protein environment.
The oxolane (tetrahydrofuran) ring provides a polar, non-aromatic scaffold. The oxygen atom in the ring exerts a mild inductive effect, modulating the electrophilicity of the sulfur center. This makes OSF generally less reactive than aryl-SF probes (like PMSF), requiring precise pH tuning to drive the reaction without causing protein denaturation or non-specific background labeling.
Part 1: The pH-Reactivity Landscape
The success of OSF labeling is governed by the pKa match between the nucleophile and the buffer pH.
The "Goldilocks Zone"
pH < 7.0 (Acidic): Most surface Lysines (pKa ~10.5) and Tyrosines (pKa ~10) are fully protonated and unreactive. Labeling at this pH is highly selective, occurring only at "privileged" residues where the local active site environment drastically lowers the pKa (e.g., a catalytic Serine or Tyrosine).
pH 7.5 – 8.5 (Physiological): The standard operating range. It balances the nucleophilicity of the protein residues against the stability of the probe.
) and capable of attacking the sulfur center. While this increases yield, it destroys specificity and risks probe hydrolysis (though SFs are resistant, they are not immune at high pH).
Mechanism of Action (SuFEx)
Figure 1: The SuFEx mechanism relies on the local protein environment to activate the nucleophile, facilitating the displacement of the fluoride ion.
Part 2: Optimization Protocol
Do not rely on a single pH point.[2][3] Use this pH Scouting Protocol to determine the optimal condition for your specific protein target.
Materials Required
Buffers (50 mM):
MES (pH 6.0)
HEPES (pH 7.0, 7.5, 8.0)
Bicine or Borate (pH 9.0)
Note: Avoid primary amine buffers (Tris, Glycine) during scouting to eliminate potential buffer interference.
OSF Probe Stock: 100 mM in anhydrous DMSO.
Step-by-Step Methodology
Preparation: Aliquot your protein (conc. 1–5 µM) into 5 separate reaction tubes corresponding to the pH points (6.0, 7.0, 7.5, 8.0, 9.0).
Equilibration: Incubate protein in the respective buffer for 10 minutes at Room Temperature (RT) to ensure pH equilibration.
Initiation: Add OSF probe to a final concentration of 10–50 µM (maintain <1% DMSO final volume).
Reaction: Incubate for 1 hour at RT (or 37°C if protein is stable).
Quenching: Stop reaction by adding 4x Laemmli buffer (containing reactive thiols like BME or DTT, which can scavenge remaining probe) or by protein precipitation (acetone/TCA).
Analysis: Analyze via Intact Protein LC-MS.
Success Metric: Look for a mass shift of +Probe MW - 20 Da (loss of HF) or +Probe MW - 19 Da (loss of F) depending on the ionization.
Note: The "Oxolane-3-sulfonyl" moiety adds a specific mass. Calculate the expected adduct mass carefully.
Part 3: Troubleshooting & FAQs
Q1: I see no labeling at pH 7.4. Should I increase the probe concentration?
Answer: Not necessarily.
First, check the pH.[2][4][5][6][7] Aliphatic SFs like OSF are less reactive than aromatic ones.
Diagnosis: If your target residue is a surface Lysine with a normal pKa (~10.5), pH 7.4 is too low to generate the nucleophilic amine (
).
Solution: Increase pH to 8.0 or 8.5 .
Caution: Increasing concentration >100 µM often leads to hydrophobic aggregation of the probe rather than specific labeling.
Alternative: If you must label at pH 7.4, increase the incubation time (4–12 hours) rather than concentration. SuFEx kinetics can be slow.
Q2: I am seeing multiple labeling events (over-labeling). How do I fix this?
Answer: Your pH is likely too high, or your protein has "super-nucleophilic" patches.
Mechanism: At pH > 8.5, multiple surface Lysines become deprotonated. OSF will label any accessible amine.
Solution: Titrate the pH down . Try pH 7.0 or 6.5.
Reasoning: At lower pH, only the "privileged" residues (active site Tyrosines or Lysines with perturbed pKa values due to nearby positive charges) remain reactive. This restores specificity.
Q3: Can I use Tris or Glycine buffers?
Answer: It is risky for optimization.
The Science: While SFs are relatively chemoselective for protein nucleophiles over free amines in solution, high concentrations of Tris (primary amine) can compete with the protein for the probe over long incubation times, forming sulfonamides.
Recommendation: Use HEPES, MOPS, or PBS for the labeling reaction. You can exchange into Tris after the reaction is quenched and the excess probe is removed.
Q4: The probe precipitates when added to the buffer.
Answer: This is a solubility issue, common with lipophilic oxolane derivatives.
Solution:
Ensure your DMSO stock is fresh and anhydrous.
Vortex the buffer rapidly while adding the probe to prevent local high-concentration crash-out.
Add a mild surfactant (e.g., 0.05% Tween-20 or Triton X-100 ) to the buffer before adding the probe. This helps solubilize the aliphatic ring without denaturing the protein.
Part 4: Data & Visualization
Troubleshooting Decision Matrix
Figure 2: Decision matrix for troubleshooting common OSF labeling anomalies.
Comparative Reactivity Table
Parameter
Aryl-SF (e.g., PMSF)
Aliphatic-SF (e.g., OSF)
Implication for OSF
Electrophilicity
High
Moderate
Requires higher pH or longer time.
Hydrolysis Stability
Moderate (t1/2 ~1h at pH 8)
High (t1/2 >24h at pH 8)
Allows for overnight incubations.
Specificity
Lower (Promiscuous)
Higher (Tunable)
Excellent for targeted chemical biology.
Optimal pH
7.0 – 8.0
7.5 – 8.5
Shift pH up slightly for efficiency.
References
Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link][8]
Narayanan, A. & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]
Grimster, N. P., et al. (2013). "Aromatic Sulfonyl Fluorides for Chemical Proteomics." Journal of the American Chemical Society. [Link]
Hanks, S., et al. (2023). "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange." Journal of Organic Chemistry. [Link][8]
Technical Support Center: Optimizing Selectivity in Oxolane-3-Sulfonyl Fluoride (OSF) Probes
Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Selectivity & Reactivity in Cyclic Aliphatic SuFEx Probes Introduction: The "Goldilocks" Zone of OSF Probes Welco...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Subject: Troubleshooting Selectivity & Reactivity in Cyclic Aliphatic SuFEx Probes
Introduction: The "Goldilocks" Zone of OSF Probes
Welcome to the Technical Support Center. You are likely here because your oxolane-3-sulfonyl fluoride (OSF) probe is either labeling nothing, labeling everything, or unstable in solution.
Oxolane (tetrahydrofuran) scaffolds offer a distinct advantage over aryl sulfonyl fluorides: conformational flexibility coupled with defined vectors. unlike planar aryl probes, the oxolane ring allows you to exploit specific "pucker" conformations to direct the sulfur(VI) fluoride warhead toward a target nucleophile (Tyr, Lys, His, Ser) with high precision.
However, this complexity introduces unique failure modes. This guide addresses the specific challenges of tuning aliphatic cyclic SuFEx probes .
Core Concept: Selectivity in SuFEx is driven by Proximity over Reactivity. If your OSF probe relies solely on the reactivity of the sulfonyl fluoride, it will be promiscuous. The oxolane ring must act as a high-affinity anchor.
FAQ 1.1: My probe shows high background labeling in lysate. How do I reduce promiscuity?
Diagnosis: Your probe likely possesses high intrinsic reactivity, allowing it to label solvent-exposed residues without prior non-covalent binding.
Technical Fix:
Switch Stereochemistry: The oxolane ring exists in specific envelope conformations. The C3-sulfonyl fluoride group can be oriented cis or trans relative to your binding pharmacophore (e.g., a substituent at C2 or C5).
Action: Synthesize the diastereomer. If the trans isomer labels the target but the cis does not (or vice versa), you have validated that binding geometry—not just chemical reactivity—is driving the labeling.
Steric Shielding: Introduce a methyl group at the C3 position (geminal to the sulfonyl fluoride).
Mechanism:[1] This creates a tertiary sulfonyl fluoride. While harder to synthesize, the steric bulk prevents attack by bulky non-specific nucleophiles but allows reaction with a properly positioned active-site residue.
FAQ 1.2: My probe decomposes in aqueous buffer before I add the protein.
Diagnosis: Aliphatic sulfonyl fluorides with an
-proton (like oxolane-3-SF) are susceptible to base-catalyzed elimination, generating a vinyl sulfone intermediate which then polymerizes or reacts non-specifically.
Technical Fix:
Check pH: Ensure your buffer pH is < 8.0 for storage.
Chemical Modification: If elimination is rapid, replace the C3-H with a C3-F or C3-Me group. This removes the acidic proton, blocking the elimination pathway and stabilizing the probe.
Visual Workflow: Selectivity Optimization Loop
Caption: Iterative design cycle for tuning Oxolane-3-SF probes. Red paths indicate promiscuity requiring structural dampening; yellow paths indicate kinetic barriers.
Module 2: Assay Conditions & Protocols
Core Concept: SuFEx is not "click chemistry" in the traditional copper-catalyzed sense; it is Sulfur-Fluoride Exchange . It requires a nucleophile (protein residue) and often a proton shuttle (helper residue) to proceed.
FAQ 2.1: I see binding in biophysical assays (SPR/MST) but no covalent labeling in Mass Spec.
Diagnosis: The "Plant" (binding) is working, but the "Cast" (reaction) is failing. The warhead might be too far from a nucleophile, or the local pH is too low to deprotonate the target residue.
Troubleshooting Protocol: pH Titration
Aliphatic sulfonyl fluorides are less reactive than aryl analogs. They often require the target residue (e.g., Lysine) to be deprotonated.
Prepare Buffers: Create a range of buffers (HEPES or Tris) from pH 7.0 to 8.5 in 0.5 unit increments.
Incubation: Incubate Probe (10 µM) with Protein (1 µM) for 4 hours.
Readout: Run Intact Protein LC-MS.
Analysis:
If labeling appears only at pH > 8.0: Your target residue has a high pKa. The probe is likely specific but slow.
If no labeling at any pH: The geometry is wrong. The oxolane ring is orienting the fluoride away from the nucleophile. Refer to FAQ 1.1 (Stereochemistry).
FAQ 2.2: How long should I incubate?
Guideline: Unlike acrylamides (which react in minutes), OSF probes often require 1 to 6 hours .
Kinetic Selectivity: A slow reaction is often more selective. It implies that only the residue held in close proximity for a long duration (due to specific binding) will react. Fast reactors label transiently encountering residues (promiscuity).
Module 3: Validation & Data Interpretation
Core Concept: You must prove the labeling is driven by the oxolane scaffold's affinity, not just the sulfonyl fluoride's electrophilicity.
Experimental Protocol: The "Self-Competition" Assay
Do not just use a generic competitor. Use the "Null Probe."
Materials:
Active Probe: Oxolane-3-SF.
Null Probe: Oxolane-3-H (Synthesized without the sulfonyl fluoride, or with a non-reactive sulfonate). Note: The best control is often the scaffold with the warhead replaced by a hydrogen or methyl group.
Steps:
Pre-incubation: Treat protein/lysate with 100x excess of the Null Probe for 30 minutes.
Labeling: Add Active Probe (1x concentration) and incubate for 2 hours.
Analysis: Gel-based fluorescence (if probe has a tag) or LC-MS.
Success Criteria: Labeling should be >90% inhibited by the Null Probe. This confirms the labeling is ligand-directed.
Data Summary: Troubleshooting Matrix
Observation
Probable Cause
Recommended Action
Mass Shift +2 Da
Hydrolysis to Sulfonic Acid (-F, +OH)
Probe is unstable. Check buffer pH. Store in DMSO.
Mass Shift +82 Da
Covalent Adduct (+SO2-Oxolane)
Success. Proceed to peptide mapping.
Labeling inhibited by ATP/Substrate
Active Site Targeting
Confirmation of specific binding mode.
Labeling NOT inhibited by Null Probe
Non-Specific Hydrophobic Binding
The scaffold is too greasy or the warhead is too reactive.
Multiple Adducts (+164, +246 Da)
Super-Nucleophilic Surface
Reduce probe concentration. Lower pH to 7.2.
Visual Mechanism: The SuFEx Reaction
Caption: Mechanism of Action. The oxolane oxygen (Factor 2) aids in orienting the probe, while local pH (Factor 1) drives the transition state.
References
Dong, J., et al. (2014).[2] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3] Angewandte Chemie International Edition. [Link]
Narayanan, A. & Jones, L.H. (2015).[2] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]
Hahm, H.S., et al. (2020).[2] Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemistry. [Link]
London, N., et al. (2020). Covalent docking of sulfonyl fluorides. ACS Chemical Biology. [Link]
Zheng, Q., et al. (2025). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery.[4][5] RSC Medicinal Chemistry. [Link](Note: Contextual reference for small-ring SF stability vs reactivity).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Off-Target Effects of Oxolane-3-Sulfonyl Fluoride
Ticket ID: SUFEX-OPT-001
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Molecule Profile
User Query: "I am observing promiscuous labeling with my oxolane-3-sulfonyl fluoride probe. How do I improve selectivity?"
Technical Context:
Oxolane-3-sulfonyl fluoride (tetrahydrofuran-3-sulfonyl fluoride) utilizes Sulfur-Fluoride Exchange (SuFEx) chemistry.[1][2][3][4] Unlike highly reactive sulfonyl chlorides or Michael acceptors, sulfonyl fluorides (SFs) are "context-dependent" electrophiles. They are relatively stable in aqueous buffer but react swiftly when properly oriented near a nucleophile (Tyrosine, Lysine, Serine, Histidine) within a binding pocket.
The Core Issue:
Off-target effects with this scaffold usually stem from kinetic promiscuity . If the concentration is too high or incubation too long, the probe overcomes the activation energy barrier to label surface-exposed nucleophiles (non-specific "sticking") rather than the specific active-site residue driven by molecular recognition.
Troubleshooting Guide (Q&A Format)
Category A: Reaction Conditions & Kinetics
Q1: I’m seeing a smear on my gel/blot. Is my probe reacting with everything?A: Likely, yes. You are probably operating outside the window of kinetic selectivity .
Diagnosis: SuFEx probes require a "Goldilocks" window. If you incubate for 24 hours or use >100 µM, you force the reaction on solvent-exposed lysines/tyrosines that have no affinity for the oxolane ring.
Solution: Perform a Time-Dose Matrix .
Fix concentration (e.g., 10 µM) and vary time (10 min, 30 min, 1 h, 4 h).
Fix time (e.g., 1 h) and vary concentration (1, 5, 10, 50 µM).
Goal: Find the condition where the target band is distinct, and the background is minimal.[5]
Q2: Does the pH of my buffer matter for specificity?A: Absolutely. The reactivity of the amino acid nucleophile is dictated by its protonation state.
Tyrosine Targeting: Requires the phenolate form. Higher pH (7.5–8.5) often enhances Tyr labeling but increases background.
Lysine Targeting: Lysines are mostly protonated (ammonium) at neutral pH. However, an active site lysine often has a perturbed pKa (lowered), making it reactive at pH 7.4 while surface lysines remain inert.
Action: If you are targeting a specific residue, titrate the pH.
To minimize non-specific Lys labeling: Lower pH to 7.0–7.2.
Q3: How do I prove the band I see is a specific target and not just hydrophobic binding?A: You must demonstrate competability .
The "Self-Competition" Test: Pre-incubate the lysate/cells with a high excess (10x–20x) of the non-clickable parent ligand (or the probe itself if doing LC-MS) before adding the reporter probe.
The Result: If the signal disappears, it is specific (saturable). If the signal remains, it is non-specific (non-saturable background).
Q4: What is the best negative control compound?A: The Sulfonic Acid derivative.
Rationale: Hydrolyze your oxolane-3-sulfonyl fluoride to oxolane-3-sulfonic acid. This molecule mimics the shape and electrostatics of the probe but lacks the warhead.
Interpretation: Any binding observed with the sulfonic acid is non-covalent.
Experimental Protocols
Protocol 1: The "Kinetic Window" Optimization (Gel-Based)
Use this to determine the optimal concentration/time before mass spec.
Off-Targets: Ratio ≈ 1 (Competitor does not block labeling).
Data Visualization
Figure 1: The Specificity Decision Tree
Follow this logic flow to troubleshoot high background.
Caption: Troubleshooting logic flow for distinguishing between kinetic promiscuity and true target engagement.
Figure 2: Kinetic Selectivity Mechanism
Why time and concentration matter for SuFEx probes.
Caption: Kinetic Selectivity: Specific targets react rapidly due to binding affinity; off-targets require high concentration/time to overcome the reaction barrier.
Summary Data Table
Variable
High Specificity Condition
Low Specificity Condition (Avoid)
Mechanism
Concentration
1 – 10 µM
> 50 µM
High conc. drives non-specific bimolecular collisions.
Time
30 – 60 min
> 4 hours
Long time allows slow off-target reactions to accumulate.
pH
7.0 – 7.4
> 8.0
High pH deprotonates surface Lys/Tyr, making them hyper-reactive.
Competitor
10x – 20x Excess
None
Competition proves the labeling is driven by the binding pocket.
References
Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry. Link
Narayanam, M. K., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. National Institutes of Health (PMC). Link
Mortenson, D. E., et al. (2018). Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. National Institutes of Health (PMC). Link
Kitamura, S., et al. (2023). Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. eScholarship. Link
Lagoutte, P., et al. (2025). Size-Dependent Target Engagement of Covalent Probes. Journal of Medicinal Chemistry. Link
Technical Support Center: Overcoming Steric Hindrance in Oxolane-3-Sulfonyl Fluoride Binding
Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxolane-3-sulfonyl fluoride and related covalent inhibitors. This guide is designed to provide in-depth...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxolane-3-sulfonyl fluoride and related covalent inhibitors. This guide is designed to provide in-depth troubleshooting strategies and address common challenges associated with steric hindrance in the binding of these powerful chemical probes. We will delve into the causality behind experimental choices, providing you with the rationale needed to optimize your protocols and achieve successful outcomes.
Frequently Asked Questions (FAQs)
Q1: What is steric hindrance in the context of oxolane-3-sulfonyl fluoride binding, and how do I recognize it in my experiments?
A1: Steric hindrance refers to the spatial obstruction that prevents or slows down the covalent reaction between the sulfonyl fluoride warhead and its target nucleophilic residue on a protein.[1] This is often due to the bulky nature of the inhibitor, the protein's local architecture, or both. Common signs of steric hindrance include:
Low or no target engagement: Despite using sufficient concentrations and incubation times, you observe minimal or no covalent modification of your target protein. This can be assessed by techniques like mass spectrometry.[2]
Incomplete reaction: A significant portion of your protein remains unmodified, even with an excess of the inhibitor.[1]
Reduced potency (high IC50/Kᵢ): The concentration of the inhibitor required to achieve 50% inhibition is much higher than anticipated, suggesting that the initial non-covalent binding step is weak or that the subsequent covalent reaction is inefficient due to poor alignment of the reactive groups.
Discrepancy between binding affinity and inhibitory activity: Biophysical assays may indicate good non-covalent binding, but the functional assay shows weak inhibition. This points to a failure in the covalent bond formation step.
Q2: My oxolane-3-sulfonyl fluoride derivative shows weak binding. Could steric hindrance be the primary cause?
A2: While steric hindrance is a strong possibility, it's essential to rule out other factors. Weak binding could also stem from:
Low intrinsic reactivity of the sulfonyl fluoride warhead: The electrophilicity of the sulfur atom might be insufficient for a reaction with the target nucleophile under your experimental conditions.[3]
Poor complementarity of the scaffold: The non-covalent interactions between your inhibitor's core structure (the oxolane ring and any appended moieties) and the protein's binding pocket may be suboptimal.
Target residue accessibility: The target nucleophile (e.g., lysine, tyrosine, serine) may be buried within the protein or have low solvent accessibility, making it difficult for the inhibitor to reach.[4][5]
Compound instability: Your oxolane-3-sulfonyl fluoride derivative may be degrading in the assay buffer.
A systematic approach involving both computational and experimental validation is crucial to pinpoint the exact cause.
Q3: What initial steps can I take to diagnose if steric hindrance is the issue?
A3: A multi-pronged approach is recommended:
Computational Modeling: If a crystal structure or a reliable homology model of your target protein is available, perform molecular docking studies.[6][7] This can provide valuable insights into the potential binding pose of your inhibitor and highlight any steric clashes between the inhibitor and the protein.
Fragment-Based Screening: If you are in the early stages of discovery, consider screening smaller fragments containing the oxolane-3-sulfonyl fluoride warhead. This can help identify initial binders without the confounding factor of a large, potentially clashing scaffold.
Site-Directed Mutagenesis: If you have a hypothesis about which protein residues are causing the steric clash, mutating them to smaller amino acids (e.g., alanine scanning) can be a powerful tool to test your hypothesis.[8][9][10] An increase in binding or reactivity after mutation would strongly suggest steric hindrance was at play.
Troubleshooting Guides
Scenario 1: Low Covalent Modification Despite Good Non-Covalent Binding
You've confirmed non-covalent binding using a technique like Surface Plasmon Resonance (SPR) or Microscale Thermophoresis (MST), but mass spectrometry analysis shows a low percentage of covalent adduct formation.
Underlying Cause
This scenario strongly suggests that while the inhibitor can access and bind to the target pocket, its orientation is not optimal for the sulfonyl fluoride to react with the target nucleophile. Steric clashes are likely preventing the necessary proximity and alignment for the covalent bond to form.
Troubleshooting Strategy: Linker Optimization
The linker connecting the oxolane-3-sulfonyl fluoride warhead to the recognition scaffold is a critical determinant of binding success.[11][12]
Synthesis of a Linker Library:
Synthesize a series of analogues with varying linker lengths (e.g., increasing by one or two methylene units at a time).[13][14]
Incorporate linkers with different degrees of flexibility. Flexible linkers (e.g., polyethylene glycol (PEG)-based) can allow the warhead to adopt a more favorable orientation, while more rigid linkers can reduce the entropic penalty of binding.[11][12]
Consider linkers with different chemical properties (e.g., hydrophilic vs. hydrophobic) to improve solubility and potentially engage in additional interactions with the protein surface.[1]
Biophysical and Functional Characterization:
Determine the non-covalent binding affinity (Kᵢ) and the rate of inactivation (kᵢₙₐ꜀ₜ) for each analogue using techniques like SPR.[15]
Measure the overall potency (IC50) in a relevant functional assay.
Confirm covalent modification and determine the percentage of target engagement using intact protein mass spectrometry.[2]
Data Interpretation
Linker Modification
Expected Outcome if Steric Hindrance is Overcome
Increased Linker Length
Increased kᵢₙₐ꜀ₜ and percentage of covalent modification.[11]
Enhanced solubility and potentially improved Kᵢ.[14]
Visualization: Linker Optimization Workflow
Caption: Workflow for overcoming steric hindrance through linker optimization.
Scenario 2: No Detectable Binding or Activity
Your oxolane-3-sulfonyl fluoride compound shows no activity in functional assays and no binding in biophysical assays.
Underlying Cause
This could be due to a severe steric clash that prevents the entire molecule from entering the binding pocket. Alternatively, the scaffold itself may be unsuitable for the target.
Troubleshooting Strategy: Scaffold Modification and Computational Guidance
A more fundamental redesign of the inhibitor may be necessary.
In Silico Analysis:
Using computational tools, analyze the binding pocket of your target protein to identify key pharmacophoric features and potential steric constraints.[16][17]
Perform virtual screening of compound libraries to identify new scaffolds that are predicted to fit the binding pocket and can be functionalized with the oxolane-3-sulfonyl fluoride warhead.[7]
Consider "scaffold hopping" where you replace the current core structure with a different one that maintains key interactions but has a different shape to avoid the steric clash.
Synthesis of New Scaffolds:
Synthesize a small number of the most promising new scaffolds identified through computational methods.[18][19][20]
Attach the oxolane-3-sulfonyl fluoride warhead, potentially with a few different linker options from the outset.
Iterative Screening and Optimization:
Screen the new compounds in your primary binding and functional assays.
Even modest "hits" can serve as a starting point for further optimization using the linker modification strategies described in Scenario 1.
Caption: A workflow for addressing severe steric hindrance via scaffold modification.
Scenario 3: Off-Target Reactivity
Your oxolane-3-sulfonyl fluoride inhibitor is showing activity against unintended targets, suggesting indiscriminate reactivity.
Underlying Cause
While steric hindrance is often about preventing a reaction, a lack of specific, favorable interactions can lead to the warhead reacting with any accessible nucleophile it encounters. The issue here is a lack of selectivity, not just a lack of on-target reactivity.[21][22]
The key is to design an inhibitor that binds with high affinity and specificity to the target's binding pocket before the covalent reaction occurs. This ensures that the sulfonyl fluoride warhead is positioned to react with the intended nucleophile and not with others.[23]
Identify Key Interaction Points:
Analyze the crystal structure or model of your target protein to identify opportunities for additional hydrogen bonds, hydrophobic interactions, or salt bridges.
Synthesize analogues with small modifications to the scaffold that are designed to engage these specific interaction points. For example, add a hydroxyl group to form a hydrogen bond or a phenyl group to occupy a hydrophobic pocket.
Systematic Evaluation:
Evaluate each new analogue for both on-target and off-target activity. A successful modification will increase on-target potency while having little or no effect on off-target activity.
Use chemoproteomics platforms to profile the selectivity of your inhibitors across a wider range of proteins.[24]
Balance Reactivity and Affinity:
It may be necessary to slightly decrease the intrinsic reactivity of the sulfonyl fluoride warhead (e.g., by adding electron-withdrawing groups to the oxolane ring) to further favor reaction only after tight non-covalent binding.[23] This is a delicate balance, as reducing reactivity too much can abolish on-target activity.
Visualization: Balancing Affinity and Reactivity for Selectivity
Caption: Balancing non-covalent affinity and warhead reactivity to achieve selectivity.
By systematically applying these troubleshooting strategies, researchers can overcome the challenges posed by steric hindrance and successfully develop potent and selective oxolane-3-sulfonyl fluoride-based inhibitors.
References
Computational and biophysical methods for the discovery and optimization of covalent drugs. (n.d.). Google Cloud.
Schirmeister, T., et al. (2022). Current Developments in Covalent Protein Kinase Inhibitors. CHIMIA, 76(5), 434-440.
(2025, January 19). Key advances in the development of reversible covalent inhibitors. Taylor & Francis Online.
(n.d.). Discovering Covalent Therapeutics with Biophysics. Sygnature Discovery.
(2023, October 17). The rise of covalent inhibitors in strategic therapeutic design. CAS.
(2023, September 13). An Innovative Approach to Address Neurodegenerative Diseases through Kinase-Targeted Therapies: Potential for Designing Covalent Inhibitors. PMC.
(2025, February 17). Covalent Inhibitors - An Overview of Design Process, Challenges and Future Directions. ScienceDirect.
(n.d.). Computational Methods in Drug Discovery. PMC - NIH.
(n.d.). Technologies for Direct Detection of Covalent Protein–Drug Adducts. PMC.
(n.d.). Technical Support Center: Overcoming Steric Hindrance in Multi-Step Conjugations. Benchchem.
(n.d.). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. PMC - NIH.
(2024, August 9). Enhancing structural control in covalent organic frameworks through steric interaction-driven linker design. Royal Society of Chemistry.
(n.d.). Effect of linker flexibility and length on the functionality of a cytotoxic engineered antibody fragment. ResearchGate.
(2023, May 27). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Taylor & Francis Online.
(2023, May 27). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed.
(n.d.). Influence of Linker Length and Composition on Enzymatic Activity and Ribosomal Binding of Neomycin Dimers. UKnowledge.
(n.d.). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.
(2024, November 13). Unconventional reactivity of sulfonyl fluorides. Spiral.
(2022, January 27). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature.
(n.d.). Approaches to Mitigate the Risk of Serious Adverse Reactions in Covalent Drug Design. Taylor & Francis Online.
(n.d.). Facile synthesis of sulfonyl fluorides from sulfonic acids. PMC - NIH.
(2024, September 5). Advances in Computational Methods for Drug Design: A Revolution in Pharmaceutical Development. Eman.
(n.d.). Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. ACS Publications.
(2022, November 10). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. MDPI.
(n.d.). Site-directed mutagenesis to study the role of specific amino acids in the ligand binding domain of PPARs. PubMed.
(n.d.). Site-Directed Mutagenesis to Study the Role of Specific Amino Acids in the Ligand Binding Domain of PPARs. Springer Nature Experiments.
(n.d.). Computational Drug Designing and Prediction Of Important Parameters Using in silico Methods- A Review. Semantic Scholar.
(2021, July 8). Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
(n.d.). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. PMC.
(2025, May 9). How Is Site-Directed Mutagenesis Used in Protein Engineering? Patsnap Synapse.
(2016, January 27). Computational Methods Applied to Rational Drug Design. ResearchGate.
(n.d.). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC.
(2022, December 15). Facile Synthesis of Sulfonyl Fluorides from Sulfonic Acids. ResearchGate.
(2016, December 12). Computational methods in drug discovery. BJOC - Beilstein Journals.
(2015, March 16). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH.
(2014, February 4). Site-directed Mutagenesis. YouTube.
(2017, November 22). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. PubMed.
(2025, August 10). An Alternative Reactivity of Sulfonyl Fluorides. ResearchGate.
(n.d.). Addressing steric hindrance with bulky Pbf group in coupling reactions. Benchchem.
(n.d.). Comparison of the binding of 3-fluoromethyl-7-sulfonyl-1,2,3,4-tetrahydroisoquinolines with their isosteric sulfonamides to the active site of phenylethanolamine N-methyltransferase. PubMed.
A Comparative Guide to Verifying Target Engagement of Oxolane-3-Sulfonyl Fluoride Probes
Introduction: The Imperative of Target Engagement In the landscape of modern drug discovery and chemical biology, unequivocally demonstrating that a molecule interacts with its intended biological target within a complex...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Target Engagement
In the landscape of modern drug discovery and chemical biology, unequivocally demonstrating that a molecule interacts with its intended biological target within a complex cellular environment is paramount.[1][2] This principle, known as target engagement, serves as the mechanistic bedrock upon which structure-activity relationships, efficacy data, and safety profiles are built.[2][3] The failure to rigorously validate target engagement in physiologically relevant settings is a leading cause of clinical trial attrition.[1] The resurgence of targeted covalent inhibitors (TCIs)—molecules that form a stable, covalent bond with their protein target—has underscored both the potential for high-potency and prolonged pharmacodynamic effects, and the critical need for precise methods to verify their interactions.[4][5][6]
This guide provides an in-depth comparison of methodologies for verifying the target engagement of a unique class of covalent probes centered on the oxolane-3-sulfonyl fluoride warhead. We will move beyond simple protocol recitation to explain the causal chemistry and strategic rationale behind each experimental choice, empowering researchers to design robust, self-validating workflows.
The Privileged Chemistry of Sulfonyl Fluorides
Sulfonyl fluoride electrophiles have emerged as a "privileged" warhead in chemical biology.[7] Unlike more common electrophiles like acrylamides which primarily target cysteine, sulfonyl fluorides exhibit a broader, context-dependent reactivity profile.[8][9] Through a mechanism known as Sulfur(VI) Fluoride Exchange (SuFEx), they can form stable covalent adducts with a range of nucleophilic amino acid residues, including tyrosine, lysine, serine, threonine, and histidine.[7][10][11] This versatility significantly expands the "druggable" proteome beyond proteins that possess a conveniently located cysteine. The reactivity of the S-F bond is exquisitely tuned by the local protein microenvironment, making sulfonyl fluoride probes powerful tools for mapping functional "hotspots" on proteins.[12][13]
However, not all sulfonyl fluorides are created equal. While aryl sulfonyl fluorides typically react via the SuFEx mechanism, small, strained-ring sulfonyl fluorides, such as the closely related oxetane sulfonyl fluorides (OSFs), can exhibit unconventional reactivity.[14] Instead of nucleophilic attack at the sulfur center, these compounds can undergo a thermally activated defluorosulfonylation (deFS), where the entire SO₂F group acts as a leaving group to generate a carbocation intermediate.[14][15] This distinct mechanism, contrasted with SuFEx below, opens up different reaction possibilities and necessitates a tailored approach to target engagement verification.
Caption: Contrasting reaction mechanisms of sulfonyl fluoride warheads.
Core Methodologies for Target Engagement Verification
Validating target engagement is not a monolithic task; it requires an orthogonal set of experiments to build a comprehensive and irrefutable case. We will focus on three principal pillars of verification: direct confirmation of covalent modification, quantification of target occupancy, and assessment of target stabilization in a cellular context.
Caption: A multi-pronged workflow for robust target engagement verification.
Direct Confirmation via Mass Spectrometry (MS)
The most direct evidence of a covalent interaction is the detection of the resulting mass shift on the target protein.[16]
Intact Protein MS: This is the foundational experiment. A purified protein is incubated with the oxolane-3-sulfonyl fluoride probe, and the resulting mixture is analyzed by a high-resolution mass spectrometer. A mass increase corresponding to the addition of the probe moiety provides unambiguous evidence of covalent modification.[16] This method is relatively low-throughput but is essential for initial validation.
Bottom-Up Proteomics (Peptide Mapping): To pinpoint the exact site of modification, the probe-labeled protein is digested into smaller peptides (typically with trypsin), which are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[17][18] By identifying the specific peptide that carries the mass modification and analyzing its fragmentation pattern, the exact modified amino acid residue can be determined. This is crucial for understanding the structural basis of the interaction.
Chemoproteomics (Activity-Based Protein Profiling - ABPP): To assess selectivity on a proteome-wide scale, a version of the oxolane-3-sulfonyl fluoride probe containing a reporter tag (e.g., an alkyne) is used.[4][19] Cells or lysates are treated with the tagged probe, and the labeled proteins are subsequently "clicked" to a biotin tag for enrichment and then identified by MS.[19] This powerful technique maps all on- and off-target interactions, providing a comprehensive selectivity profile.[1]
Quantifying Target Occupancy via Competition Assays
Competition assays are used to determine the potency and extent of target engagement in a complex environment. These assays rely on the unlabeled drug candidate competing with a tagged probe for the same binding site.
In-Gel Fluorescence: In this method, cells or lysates are pre-treated with increasing concentrations of the unlabeled oxolane-3-sulfonyl fluoride compound before adding a fluorescently-tagged version of the probe.[20] The proteome is then separated by SDS-PAGE, and the gel is imaged. A dose-dependent decrease in the fluorescence signal on the target protein band indicates successful engagement by the unlabeled compound.[20][21]
Competitive Chemoproteomics (MS-based): This is a more quantitative and high-throughput version of the competition assay. Instead of a fluorescent tag, an alkyne-tagged probe is used in competition with the unlabeled compound. After click chemistry and tryptic digest, the relative abundance of the probe-labeled target peptide is quantified by MS across different doses of the competitor.[4] This allows for the precise calculation of an IC₅₀ value for target engagement in a cellular context.
Assessing Target Stabilization via Thermal Shift Assays
The binding of a ligand to a protein often increases its thermal stability. The Cellular Thermal Shift Assay (CETSA) leverages this principle to confirm target engagement in intact, live cells without any need for probe modification.[22]
CETSA Workflow: Cells are treated with the oxolane-3-sulfonyl fluoride compound. The cells are then heated to a range of temperatures, causing proteins to denature and aggregate. The remaining soluble protein at each temperature is then quantified, typically by Western blot or high-content imaging.[22][23] A shift in the melting curve to a higher temperature in the presence of the compound confirms that it has engaged and stabilized the target protein.[24]
Comparative Analysis of Methodologies
The choice of verification method depends on the specific question being asked, the stage of the drug discovery process, and available resources.
Methodology
Principle
Information Gained
Context
Pros
Cons
Intact Protein MS
Detects mass shift of the whole protein.
Direct confirmation of covalent adduct formation; Stoichiometry.
In Vitro (Purified Protein)
Unambiguous; Relatively simple setup.
No information on binding site; Low throughput.
Bottom-Up Proteomics
Identifies the modified peptide and residue.
Precise site of modification; Confirms adduct.
In Vitro / In Cellulo
High resolution information; Essential for SAR.
Can be complex to analyze; Requires good sequence coverage.
Chemoproteomics (ABPP)
Enriches and identifies probe-labeled proteins from a proteome.
Proteome-wide selectivity; On- and off-target identification.
In Cellulo / Lysate
Unbiased; High-throughput potential.
Requires synthesis of a tagged probe; Potential for tag interference.
Protocol 1: Intact Protein Mass Spectrometry for Covalent Adduct Confirmation
Objective: To directly confirm covalent modification of a purified target protein.
Methodology:
Protein Preparation: Prepare the purified target protein (to >95% purity) in a volatile buffer (e.g., 20 mM ammonium acetate, pH 7.4) at a concentration of 5-10 µM.
Probe Incubation: Incubate the protein with a 5-fold molar excess of the oxolane-3-sulfonyl fluoride probe for 4 hours at 37°C. Include a vehicle-only (e.g., DMSO) control.
Sample Quenching & Desalting: Quench the reaction by adding 0.1% formic acid. Desalt the protein sample using a C4 ZipTip or equivalent to remove excess probe and non-volatile salts.
LC-MS Analysis: Inject the desalted sample onto a reverse-phase liquid chromatography column coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Data Analysis: Deconvolute the resulting mass spectra to determine the average mass of the protein in both the control and probe-treated samples. A mass increase in the treated sample corresponding to the mass of the oxolane-3-sulfonyl moiety confirms covalent labeling.[16]
Protocol 2: Competitive Chemoproteomics for Target Identification & Selectivity
Objective: To identify protein targets and assess probe selectivity across the proteome.
Methodology:
Caption: Workflow for competitive chemoproteomics to quantify inhibitor potency.
Cell Culture & Treatment: Plate cells (e.g., HEK293T) and grow to ~80% confluency. Pre-treat cells with a dose range of the unlabeled oxolane-3-sulfonyl fluoride inhibitor for 1 hour. Include a vehicle control.
Probe Labeling: Add an alkyne-tagged oxolane-3-sulfonyl fluoride probe (e.g., at 1-5 µM) to all wells and incubate for an additional hour.
Cell Lysis: Harvest and lyse the cells in a suitable buffer (e.g., RIPA buffer with protease inhibitors).
Click Chemistry: To the cell lysate, add click chemistry reagents (e.g., biotin-azide, copper sulfate, TBTA ligand, sodium ascorbate) to conjugate biotin to the probe-labeled proteins.[19]
Enrichment: Incubate the lysate with streptavidin-coated beads to enrich for the biotinylated proteins. Wash the beads extensively to remove non-specifically bound proteins.
Digestion & MS Analysis: Perform an on-bead tryptic digest of the enriched proteins. Analyze the resulting peptides by LC-MS/MS.
Data Analysis: Identify and quantify the peptides from the MS data. Determine the relative abundance of target protein peptides in the inhibitor-treated samples compared to the vehicle control to calculate a dose-dependent inhibition of probe labeling and derive a cellular IC₅₀.[4]
Conclusion
Verifying the target engagement of novel covalent probes like oxolane-3-sulfonyl fluoride is a multi-faceted endeavor that is essential for advancing chemical biology and drug discovery. Its potentially unique defluorosulfonylative reactivity profile necessitates a rigorous and orthogonal validation strategy. By combining direct confirmation of adduct formation using mass spectrometry, quantitative assessment of target occupancy with competition-based chemoproteomics, and contextual validation in live cells with CETSA, researchers can build a robust and compelling case for target engagement. This comprehensive approach not only validates the primary interaction but also provides critical insights into selectivity, mechanism, and cellular potency, ultimately de-risking the progression of novel covalent therapeutics.
References
A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry (RSC Publishing).
Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. Jena Bioscience.
Label-free target identification using in-gel fluorescence difference via thermal stability shift. Scientific Reports.
Label-free target identification using in-gel fluorescence difference via thermal stability shift. Scientific Reports.
Label-free target identification using in-gel fluorescence difference via thermal stability shift. Scientific Reports.
Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI.
Structure-based design and analysis of SuFEx chemical probes. RSC Medicinal Chemistry.
New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry.
Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. Journal of the American Society for Mass Spectrometry.
Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. bioRxiv.
Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. Chemical Research in Toxicology.
Labelled Chemical Probes for Demonstrating Direct Target Engagement in Living Systems. Taylor & Francis Online.
Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology.
CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. ResearchGate.
Advancing Drug Discovery With Covalent Fragment Screening. Evotec.
The Discerning Probe: A Comparative Guide to Sulfuramidous Fluoride Analogs in Covalent Labeling. Benchchem.
Application of a MALDI mass spectrometry assay to identify covalent fragments targeting the methyl-lysine reader protein MPP8. ScienceDirect.
In-gel Fluorescence. Azure Biosystems.
A Practical Guide to Target Engagement Assays. Selvita.
Using High Content Imaging to Quantify Target Engagement in Adherent Cells. JoVE.
Technologies for Direct Detection of Covalent Protein–Drug Adducts. MDPI.
Determining target engagement in living systems. Current Opinion in Chemical Biology.
Target Engagement Assays in Early Drug Discovery. ACS Omega.
Synthesis and reactivity of OSFs a, Practical synthetic route to OSF 1... ResearchGate.
A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. Methods in Molecular Biology.
Synthesis of Sulfonyl Fluorides from Tertiary Sulfonamides via N-Methylation Using Me-λ3-Iodane. Organic Letters.
From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent.
Reactive chemistry for covalent probe and therapeutic development. Current Opinion in Chemical Biology.
Technologies for Direct Detection of Covalent Protein–Drug Adducts. Molecules.
Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. ResearchGate.
The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. JACS Au.
Emerging Utility of Fluorosulfate Chemical Probes. ACS Medicinal Chemistry Letters.
Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Publishing.
Cheat Sheet for Covalent Enzyme Inhibitors. Drug Hunter.
A Comparative Guide to the Selectivity Profiling of Oxolane-3-Sulfonyl Fluoride Inhibitors
This guide provides a comprehensive overview of selectivity profiling for a promising class of covalent inhibitors: oxolane-3-sulfonyl fluorides. We will delve into the mechanistic underpinnings of this warhead, present...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive overview of selectivity profiling for a promising class of covalent inhibitors: oxolane-3-sulfonyl fluorides. We will delve into the mechanistic underpinnings of this warhead, present a comparative analysis against other common covalent modifiers, and provide a detailed, field-proven protocol for assessing proteome-wide selectivity. This document is intended for researchers, chemists, and drug development professionals actively engaged in the design and evaluation of targeted covalent inhibitors.
Introduction: The Renaissance of Covalency and the Rise of the Sulfonyl Fluoride Warhead
The paradigm of targeted covalent inhibition has undergone a significant resurgence, moving from a niche strategy to a mainstream approach in modern drug discovery.[1][2] By forming a stable, covalent bond with their target protein, these inhibitors can achieve enhanced potency, prolonged duration of action, and the ability to overcome drug resistance mechanisms.[2][3]
Central to this revival is the expansion of the electrophilic "warhead" toolbox beyond traditional cysteine-targeting moieties like acrylamides.[4] Among the most versatile newcomers is the sulfonyl fluoride (SF) group. Rooted in the principles of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, the SF moiety offers a unique combination of stability and context-dependent reactivity.[5][6] Unlike many electrophiles that are overwhelmingly reactive towards the hyper-nucleophilic cysteine, sulfonyl fluorides can engage a broader range of nucleophilic amino acids, including serine, threonine, tyrosine, lysine, and histidine, greatly expanding the targetable proteome.[7]
This guide focuses specifically on inhibitors featuring an oxolane-3-sulfonyl fluoride motif. The oxolane (tetrahydrofuran) scaffold is not merely a linker; its physicochemical properties influence solubility, cell permeability, and the precise geometric presentation of the SF warhead within a protein's binding pocket. Understanding how to rigorously profile the selectivity of these compounds is paramount to unlocking their therapeutic potential while ensuring safety.
Mechanistic Rationale: The Privileged Reactivity of Sulfonyl Fluorides
The utility of the sulfonyl fluoride warhead stems from its finely tuned reactivity. The sulfur(VI)-fluoride bond is remarkably stable in aqueous environments, such as the cytosol, minimizing indiscriminate, off-target reactions.[6][7] However, when the inhibitor binds to its intended target, the microenvironment of the protein's active site can activate the warhead.
This activation is often facilitated by hydrogen bonding from protein residues, which polarizes the S-F bond and primes the sulfur atom for nucleophilic attack.[8] This "spatial-chemical activation" ensures that the covalent modification occurs with high preference at the intended target site, forming a stable sulfonate or sulfonamide linkage and releasing a benign fluoride ion.[9]
Caption: A typical competitive Activity-Based Protein Profiling (ABPP) workflow.
This protocol describes a quantitative method, isoTOP-ABPP, to determine inhibitor potency and selectivity. It uses isotopic tags to enable accurate comparison between inhibitor-treated and control samples.
[10]
A. Principle
A native proteome is split into two aliquots. One is treated with the oxolane-SF inhibitor, the other with a vehicle control (DMSO). Both are then treated with a broad-reactivity activity-based probe (ABP) that has a clickable handle (e.g., an alkyne). The inhibitor will block the ABP from labeling its protein targets. After labeling, the proteomes are combined, and a reporter tag is "clicked" onto the ABP. Isotopically distinct reporter tags (e.g., "light" and "heavy" biotin) are used for the control and treated samples, respectively. Target engagement is quantified by the ratio of light/heavy reporter signals for each identified protein via LC-MS/MS.
B. Materials
Cell line of interest (e.g., HEK293T, HeLa)
Lysis Buffer: PBS pH 7.4 with 0.1% Triton X-100 and protease inhibitors (without EDTA)
Oxolane-3-sulfonyl fluoride inhibitor stock (e.g., 10 mM in DMSO)
Activity-Based Probe (ABP): e.g., Tetramethylrhodamine-azide (TAMRA-azide) or Biotin-azide with light/heavy isotopes.
Streptavidin beads for enrichment (if using biotin tags).
Mass spectrometer (e.g., Q-Exactive or Orbitrap series).
C. Step-by-Step Methodology
Proteome Preparation:
Culture and harvest cells as per standard protocols.
Lyse cell pellet in ice-cold Lysis Buffer.
Clarify lysate by centrifugation (e.g., 14,000 x g for 30 min at 4°C).
Determine protein concentration via BCA or Bradford assay. Normalize all samples to a final concentration of 2 mg/mL.
Inhibitor Incubation (Self-Validating System):
Prepare two sets of proteome aliquots (50 µL each).
Test Sample: Add the oxolane-SF inhibitor to the desired final concentration (e.g., 1 µM).
Control Sample: Add an equivalent volume of vehicle (DMSO). This control is essential to establish the baseline of accessible active sites.
Incubate all samples for 60 minutes at 37°C.
Activity-Based Probe Labeling:
Add the alkyne-functionalized ABP to all samples to a final concentration of 1 µM.
Incubate for 30 minutes at room temperature.
Click Chemistry Reaction:
To each sample, add the pre-mixed click chemistry cocktail:
Isotopically "light" reporter-azide for the control (DMSO) sample.
Isotopically "heavy" reporter-azide for the inhibitor-treated sample.
Final concentrations: 100 µM reporter-azide, 1 mM TCEP, 100 µM TBTA, 1 mM CuSO₄.
Vortex and incubate for 1 hour at room temperature.
Sample Preparation for MS:
Combine the "light"-labeled control and "heavy"-labeled test samples.
If using biotin tags, enrich the labeled proteins using streptavidin beads.
Perform an on-bead tryptic digest to release labeled peptides.
Desalt the resulting peptides using a C18 StageTip.
LC-MS/MS Analysis and Data Interpretation:
Analyze the peptide mixture using a high-resolution mass spectrometer.
Identify peptides and quantify the light/heavy peak area ratios using software like MaxQuant or Proteome Discoverer.
A high light/heavy ratio for a given protein indicates that the inhibitor blocked the ABP from labeling it, signifying target engagement. A ratio near 1 indicates no engagement.
Data Presentation: A Comparative Example
The output of a competitive ABPP experiment provides a quantitative measure of selectivity. Below is a hypothetical dataset comparing a novel Oxolane-SF inhibitor ("OXI-101") with a generic acrylamide-based inhibitor targeting Cysteine.
Protein Target
UniProt ID
Labeled Residue
% Engagement (OXI-101 @ 1µM)
% Engagement (Acrylamide @ 1µM)
Serine Hydrolase X (On-Target)
P01234
Ser195
95%
2%
Tyrosine Kinase Y (On-Target)
Q05678
Tyr416
88%
0%
Cathepsin B (Off-Target)
P07858
Cys29
5%
75%
GAPDH (Off-Target)
P04406
Cys152
3%
68%
Protein Disulfide Isomerase (Off-Target)
P07237
Cys53
8%
55%
This data clearly illustrates the distinct selectivity profiles. The oxolane-SF inhibitor OXI-101 demonstrates high engagement with its intended serine and tyrosine targets while avoiding the highly reactive cysteine proteases that are readily modified by the acrylamide inhibitor.
Conclusion
Oxolane-3-sulfonyl fluoride inhibitors represent a highly valuable class of chemical tools and potential therapeutics. Their ability to target a diverse set of nucleophilic residues provides a distinct advantage over traditional cysteine-focused covalent strategies. However, their unique reactivity profile necessitates rigorous, proteome-scale selectivity assessment. Methodologies like competitive ABPP are not just recommended; they are essential for validating on-target engagement and identifying potential off-target liabilities. By employing the systematic approaches outlined in this guide, researchers can confidently characterize their inhibitors, accelerating the development of safer and more effective covalent medicines.
References
Title: SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Source: PMC, National Institutes of Health. URL: [Link]
Title: Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. Source: Department of Chemistry, Stony Brook University. URL: [Link]
Title: Sulfur(VI) Fluoride Exchange Chemistry in Solid-Phase Synthesis of Compound Arrays: Discovery of Histone Deacetylase Inhibitors. Source: JACS Au, ACS Publications. URL: [Link]
Title: Advances in the construction of diverse SuFEx linkers. Source: National Science Review. URL: [Link]
Title: In-gel activity-based protein profiling of a clickable covalent ERK1/2 inhibitor. Source: Molecular BioSystems. URL: [Link]
Title: Activity-based protein profiling for drug discovery. Source: Leiden University. URL: [Link]
Title: Electrophilic warheads in covalent drug discovery: an overview. Source: Taylor & Francis Online. URL: [Link]
Title: The expanding repertoire of covalent warheads for drug discovery. Source: PubMed, National Institutes of Health. URL: [Link]
Title: Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. Source: PMC, National Institutes of Health. URL: [Link]
Title: Electrophilic warheads in covalent drug discovery: an overview. Source: Figshare. URL: [Link]
Title: Sulfonyl fluorides as privileged warheads in chemical biology. Source: PMC, National Institutes of Health. URL: [Link]
Title: Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Source: ChemRxiv. URL: [Link]
Title: Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. Source: PMC, National Institutes of Health. URL: [Link]
Title: Not all sulfonyl fluorides were created equally - some have oxetanes. Source: Nature Portfolio Chemistry Community. URL: [Link]
Title: Unconventional reactivity of sulfonyl fluorides. Source: Spiral, Imperial College London. URL: [Link]
Assessing Metabolic Stability of Oxolane-3-Sulfonyl Fluoride: A Comparative Technical Guide
Executive Summary & Strategic Context Oxolane-3-sulfonyl fluoride (Tetrahydrofuran-3-sulfonyl fluoride) represents a distinct class of "SuFEx" (Sulfur-Fluoride Exchange) warheads. Unlike the widely used aromatic sulfonyl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
Oxolane-3-sulfonyl fluoride (Tetrahydrofuran-3-sulfonyl fluoride) represents a distinct class of "SuFEx" (Sulfur-Fluoride Exchange) warheads. Unlike the widely used aromatic sulfonyl fluorides (e.g., PMSF, benzenesulfonyl fluoride), this compound features a secondary aliphatic sulfonyl fluoride moiety attached to a saturated oxygen heterocycle.
For drug development professionals, this scaffold offers a unique reactivity profile: it is generally less electrophilic than aromatic analogs—enhancing selectivity for specific nucleophiles (Tyr, Lys, His, Ser)—but introduces specific metabolic liabilities related to the tetrahydrofuran (THF) ring and the
-proton acidity.
This guide outlines a rigorous framework for assessing its metabolic stability, contrasting it with standard covalent warheads, and providing self-validating experimental protocols.
Comparative Analysis: Performance vs. Alternatives
The metabolic fate of oxolane-3-sulfonyl fluoride is governed by two competing vectors: intrinsic hydrolytic stability of the S(VI)–F bond and enzymatic susceptibility of the oxolane ether ring.
Table 1: Warhead Stability & Reactivity Profile
Feature
Oxolane-3-Sulfonyl Fluoride (Aliphatic)
Benzenesulfonyl Fluoride (Aromatic)
Acrylamide (Michael Acceptor)
Primary Target Residues
Tyr, Lys, His, Ser (Context-driven)
Tyr, Lys, His, Ser (Broad)
Cys (Kinetic preference)
Intrinsic Electrophilicity
Moderate (Tunable, lower off-target risk)
High (Higher risk of non-specific labeling)
High (Rapid GSH conjugation)
Plasma Stability ()
High (>24h, generally hydrolytically stable)
Variable (Substituent dependent, often <4h)
Low to Moderate (Esterase/GSH sensitivity)
Metabolic Liability
CYP-mediated ring oxidation ( -hydroxylation); -elimination.
Hydrolysis of S-F bond; Aromatic hydroxylation.
GSH adduction ; Michael addition to plasma proteins.
The Aliphatic Advantage: Aromatic sulfonyl fluorides are prone to rapid hydrolysis in plasma due to the electron-withdrawing nature of the aryl ring activating the sulfur center. The oxolane-3-sulfonyl fluoride, being aliphatic, lacks this conjugation, resulting in a more robust S–F bond that resists spontaneous hydrolysis in aqueous media (PBS).
The Ether Liability: The oxolane (THF) ring is a known substrate for Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4). The carbon
to the oxygen is prone to hydroxylation, leading to ring opening (hemiacetal formation).
-Elimination Risk: The sulfonyl group is electron-withdrawing, increasing the acidity of the proton at the C3 position. Under basic physiological conditions or enzymatic catalysis, there is a theoretical risk of HF elimination, generating a dihydrofuran sulfene intermediate.
Visualizing Metabolic Pathways
The following diagram illustrates the potential metabolic fates of oxolane-3-sulfonyl fluoride, distinguishing between chemical instability and enzymatic metabolism.
Caption: Figure 1. Metabolic fate map of oxolane-3-sulfonyl fluoride showing chemical hydrolysis, CYP-mediated ring oxidation, and potential elimination pathways.
Experimental Protocols (Self-Validating Systems)
To rigorously assess the stability of this compound, perform the following assays in sequence.
Protocol A: Chemical Stability (pH-Rate Profile)
Objective: Determine intrinsic hydrolytic stability independent of enzymes.
Preparation: Prepare a 10 mM stock solution of oxolane-3-sulfonyl fluoride in DMSO.
Incubation: Dilute to 10 µM in PBS buffers adjusted to pH 2.0, 7.4, and 9.0.
Sampling: Incubate at 37°C. Aliquot samples at
hours.
Quench: Add equal volume of cold Acetonitrile (ACN) containing an internal standard (e.g., Tolbutamide).
Analysis: LC-MS/MS. Monitor the loss of parent ion [M+H]+ or [M-F]+.
Validation Criteria:
Pass: >90% remaining at 24h (pH 7.4).
Flag: >20% degradation at pH 7.4 indicates intrinsic instability, rendering the warhead unsuitable for systemic delivery.
Protocol B: Plasma Stability & Protein Binding
Objective: Assess susceptibility to plasma esterases and non-specific protein covalent binding.
Matrix: Pooled human/rat plasma (heparinized).
Procedure: Spike compound (1 µM final) into pre-warmed (37°C) plasma.
Controls:
Positive: Procaine (rapid hydrolysis).
Negative: Warfarin (stable).
Timepoints: 0, 15, 30, 60, 120, 240 min.
Extraction: Protein precipitation with 3x volume ice-cold ACN. Centrifuge at 4000g for 15 min.
Data Output: Calculate
.
Note: If
is short (<30 min) but chemical stability (Protocol A) is high, suspect covalent binding to Albumin (HSA) rather than hydrolysis. Verify by incubating with purified HSA.
Mix: 10 µM Test Compound + 5 mM GSH in PBS (pH 7.4).
Incubate: 37°C for 4 hours.
Analysis: LC-MS. Look for [M + GSH - HF] adducts.
Interpretation:
Oxolane-3-SF: Should show <5% adduct formation (Hard electrophile preference).
Acrylamide Control: Will show >50% adduct formation (Soft electrophile preference).
References
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
King, A. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061-1071.[1]
Brouwer, A. J., et al. (2011). Synthesis and biological evaluation of a library of sulfonyl fluoride containing peptidosulfonamides as protease inhibitors. Bioorganic & Medicinal Chemistry, 19(7), 2397-2406.
Zheng, Q., et al. (2016). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[2][3] Angewandte Chemie International Edition, 55(6), 1835-1869.
Otava Chemicals. (n.d.). SuFEx Handle Fragment Library.[4] Otava Chemicals.
A Senior Application Scientist's Guide to the Safe Handling of Oxolane-3-sulfonyl fluoride
This document provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with Oxolane-3-sulfonyl fluoride. As sulfonyl fluorides gain prominence as covalen...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with Oxolane-3-sulfonyl fluoride. As sulfonyl fluorides gain prominence as covalent modifiers in chemical biology and drug discovery, a thorough understanding of their handling requirements is paramount.[1][2] This guide moves beyond a simple checklist to provide a framework of causal logic, ensuring that every procedural step is understood in the context of its underlying chemical principles. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.
Hazard Assessment: Understanding the Reactivity of Oxolane-3-sulfonyl fluoride
Oxolane-3-sulfonyl fluoride (CAS 2137735-38-5) is a bifunctional molecule, and its hazards derive from both the sulfonyl fluoride group and the oxolane (tetrahydrofuran) ring. A comprehensive risk assessment must consider both.
The Sulfonyl Fluoride Moiety: This functional group is an electrophilic hub. While generally more stable than their sulfonyl chloride counterparts, sulfonyl fluorides are reactive towards nucleophiles.[1][3] Their primary hazards include:
Corrosivity: Like other sulfonyl fluorides such as Phenylmethylsulfonyl Fluoride (PMSF), this compound is expected to be corrosive to skin and eyes.[4][5] Direct contact can cause severe burns, irritation, and blistering.[6][7]
Hydrolysis: Contact with water or moisture can lead to hydrolysis, liberating fluoride ions. In aqueous environments, this can form hydrofluoric acid (HF), which is acutely toxic and causes severe, penetrating chemical burns.[5]
Toxicity: Inhalation of aerosols or dusts can irritate the respiratory tract.[4][5] Ingestion or significant dermal absorption is likely to be toxic.[6]
The Oxolane (Tetrahydrofuran) Ring: The cyclic ether structure is prone to the formation of explosive peroxides upon storage, especially when exposed to air and light. This is a critical hazard that must be managed proactively.
Engineering Controls: The First Line of Defense
Before any personal protective equipment is considered, the work environment must be engineered to minimize exposure.
Chemical Fume Hood: All work with Oxolane-3-sulfonyl fluoride, including weighing, dispensing, and reaction setup, must be conducted in a properly functioning and certified chemical fume hood.[5][8] The sash should be kept as low as possible.
Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive emissions are diluted and removed.[9]
Designated Area: Establish a designated area within the fume hood for handling this compound to prevent cross-contamination.[4]
Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[4][10]
Personal Protective Equipment (PPE): A Multi-Layered Approach
The selection of PPE is critical for preventing contact with this hazardous substance. The following table summarizes the minimum requirements.
Required. Minimum of an air-purifying respirator with appropriate cartridges.
Detailed PPE Specifications:
Hand Protection: Double-gloving with nitrile gloves is the recommended minimum.[5] Nitrile provides good protection against a range of chemicals. However, no glove material is impervious. Always check the manufacturer's data for breakthrough times. For extended contact or spill cleanup, heavier gloves like butyl rubber should be used. Discard gloves immediately after handling the compound and wash hands thoroughly.[11]
Eye and Face Protection: Chemical splash goggles that seal to the face are mandatory.[12] Due to the severe corrosivity, a full-face shield must be worn over the goggles whenever there is a risk of splashes, such as during transfers or reaction workups.[8][13]
Body Protection: A flame-resistant lab coat is required at all times.[14] When handling larger quantities (>1 g) or during procedures with a higher splash risk, a chemical-resistant apron should be worn over the lab coat.[14] Ensure clothing consists of full-length pants and closed-toe shoes.[12]
Respiratory Protection: While a fume hood is the primary control, respiratory protection may be necessary in the event of a spill or if there is a potential for generating aerosols outside of containment.[5] If required, a full-face supplied-air respirator offers the highest level of protection.[5] All respirator use must be done under a formal respiratory protection program.
Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.
Experimental Protocol: Safe Handling Workflow
Preparation:
Confirm the fume hood is certified and operational.
Assemble all necessary equipment and reagents.
Designate a specific area within the hood for the procedure.
Ensure spill cleanup materials (inert absorbent like sand or vermiculite) are immediately available.[9]
Dispensing:
Don all required PPE (double nitrile gloves, goggles, face shield, lab coat).
Carefully open the container. Check for the presence of peroxides if the material is old or has been previously opened (commercial test strips are available).
Dispense the required amount slowly and carefully to avoid generating dust or aerosols.
Reaction:
Keep the reaction vessel clearly labeled and within the designated area of the fume hood.
Ensure the apparatus is secure and directed away from the user.[8]
Decontamination & Disposal:
All glassware and equipment that came into contact with the compound must be decontaminated. This can be done by rinsing with a suitable organic solvent (e.g., acetone) in the fume hood. Collect all rinsate as hazardous waste.
Dispose of all contaminated materials, including gloves, pipette tips, and absorbent paper, in a dedicated, sealed hazardous waste container.[4][9]
The final waste container must be clearly labeled as "Hazardous Waste: Oxolane-3-sulfonyl fluoride" and include details of any other reactive components.
Waste disposal must follow all local, state, and federal regulations. Contact your institution's Environmental Health & Safety (EH&S) department for specific guidance.[4]
Spill Management Protocol
Small Spill (<1 g, contained in fume hood):
Alert others in the immediate area.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[9]
Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container.
Decontaminate the area with a suitable solvent and then soap and water.
Large Spill (>1 g or outside of fume hood):
Evacuate the laboratory immediately.
Alert others and prevent entry.
Contact your institution's emergency response team or EH&S department from a safe location.[4]
Workflow for Safe Handling of Oxolane-3-sulfonyl fluoride
Caption: Workflow for handling Oxolane-3-sulfonyl fluoride.
References
Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenylmethylsulfonyl Fluoride (PMSF) . LSU Health Shreveport. [Link]
Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry . Royal Society of Chemistry. [Link]
Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning . Journal of the American Chemical Society. [Link]